Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one Chemical Properties
Content Type: Technical Whitepaper / Synthetic Guide
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Synthesis, Stability, and Application of a Histidine-Derived
-Amino Ketone
Executive Summary & Compound Profile
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a specialized
-amino ketone derivative of the amino acid L-Histidine. Structurally, it represents a "warhead" modification where the carboxylic acid of histidine is replaced by an ethyl ketone moiety.
This compound is primarily utilized in drug discovery as a transition-state analogue for serine and cysteine protease inhibitors. The ketone carbonyl is electrophilic, capable of forming reversible hemiketal or hemithioketal adducts with the active site nucleophiles of enzymes (e.g., Thrombin, Cathepsins).
However, its utility is constrained by the inherent instability of the free base
-amino ketone motif, which undergoes rapid self-condensation. This guide details the rigorous protocols required to synthesize, stabilize, and utilize this compound effectively.
Chemical Identity Table
Property
Data
Notes
IUPAC Name
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Assumed (S)-configuration if from L-His
Molecular Formula
Molecular Weight
167.21 g/mol
Free base
Preferred Form
Dihydrochloride Salt ()
Hygroscopic solid; Essential for stability
pKa (Predicted)
6.0 (Imidazole), 7.8 (Amine)
Amine pKa is lower than parent AA due to ketone
Solubility
High: Water, DMSO, Methanol
Low: Hexanes, Et2O (Salt form)
Instability Index
High (Free Base)
Prone to pyrazine formation (dimerization)
Critical Stability & Handling (The "Gotcha" Factor)
Warning: The most common failure mode when working with 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is the inadvertent generation of the free base in solution.
The Dimerization Pathway
Unlike amino acids,
-amino ketones are kinetically unstable in their neutral form. Two molecules will spontaneously condense to form a dihydropyrazine, which then oxidizes to a pyrazine.[1]
Visual Indicator: The solution turns from colorless to bright yellow/orange, eventually precipitating a brown solid.
Prevention: Isolate and store exclusively as the double acid salt (HCl or TFA). Never perform an aqueous basic workup (e.g., NaHCO3 wash) on the deprotected amine.
Figure 1: The degradation pathway of the free base. Once the pyrazine forms, the reaction is irreversible.
Synthetic Protocol: The Weinreb Route
The most reliable synthesis avoids the direct alkylation of histidine (which leads to racemization and side reactions) and instead utilizes the Weinreb Amide method. This approach prevents over-addition of the Grignard reagent.[2][3]
Phase 1: Protection & Activation
Starting Material:
-Boc-L-Histidine(Trt)-OH (Trityl protection on imidazole is crucial to prevent N-H interference).
Activation: Dissolve
-Boc-L-His(Trt)-OH (1.0 eq) in DCM. Add EDCI (1.2 eq) and HOBt (1.2 eq). Stir at 0°C for 30 min.
Amide Formation: Add
-Dimethylhydroxylamine hydrochloride (1.2 eq) and DIPEA (2.5 eq).
Workup: Stir overnight. Wash with 5% citric acid (removes amines) and sat. NaHCO3. Dry organic layer (
Rationale:[5][6] The Weinreb amide forms a stable 5-membered chelate with magnesium, preventing the addition of a second ethyl group.
Setup: Flame-dry a 2-neck flask under Argon. Dissolve the Weinreb amide in anhydrous THF (0.1 M). Cool to -10°C (Ice/Salt bath).
Reagent Addition: Add Ethyl Magnesium Bromide (EtMgBr, 3.0 M in ether, 2.5 eq) dropwise over 20 minutes.
Note: Excess Grignard is needed to deprotonate any residual moisture or acidic sites, though the Trityl group minimizes this.
Quench: After 1 hour, quench with saturated NH4Cl at 0°C. Do not use HCl yet.
Isolation: Extract with EtOAc. The intermediate is the protected ketone:
-Boc-1-(Trt-imidazol-4-yl)pentan-3-one.
Phase 3: Global Deprotection & Salt Formation
Rationale: We must remove both the Boc and Trityl groups while trapping the amine as a salt immediately.
Dissolve the protected ketone in 1,4-Dioxane.
Add 4M HCl in Dioxane (10 eq). Stir at Room Temperature for 4 hours.
Precipitation: The product often precipitates as a gum or solid. Add cold diethyl ether to force precipitation.
Filtration: Filter quickly under Argon. Wash with dry ether.
Storage: Store the white hygroscopic solid at -20°C.
Figure 2: Synthetic workflow utilizing the Weinreb amide strategy to ensure mono-alkylation and prevent racemization.
Analytical Characterization
To validate the synthesis, the following signals must be observed. Note that in the NMR of the salt, the imidazole protons will be shifted downfield due to protonation.
1H NMR (D2O/DMSO-d6):
~8.8-9.0 ppm (s, 1H, Imidazole C2-H).
~7.4-7.5 ppm (s, 1H, Imidazole C5-H).
~4.3 ppm (t, 1H, -CH).
~3.1-3.3 ppm (m, 2H, -CH2 linking ring to ketone).
~2.5 ppm (q, 2H, -CH2- of the ethyl group).
~1.0 ppm (t, 3H, -CH3 of the ethyl group).
Mass Spectrometry (ESI+):
Look for
= 168.1.
Common fragment: Loss of ethyl group or ammonia if source is too hot.
Applications in Drug Discovery[5]
Protease Inhibition Mechanism
This molecule acts as a reversible covalent inhibitor .
Binding: The imidazole side chain occupies the S1 pocket of the protease (specificity for enzymes preferring basic residues, e.g., trypsin-like serine proteases).
Warhead Attack: The active site serine hydroxyl (or cysteine thiol) attacks the ketone carbonyl.
Transition State: This forms a tetrahedral hemiketal intermediate, mimicking the transition state of peptide bond hydrolysis. Unlike chloromethyl ketones (which alkylate irreversibly), ethyl ketones are generally reversible, reducing off-target toxicity.
Precursor for Heterocycles
If the goal is not inhibition but synthesis, this molecule is a "lego block" for creating Imidazo[1,5-a]pyrazines .
Protocol: Intentionally allow the free base to dimerize in refluxing methanol with a trace of acid/oxidation agent. This yields the fused bicyclic aromatic system found in luciferin analogues and certain kinase inhibitors.
References
Weinreb Amide Synthesis: Nahm, S.; Weinreb, S. M.[2][7] "N-methoxy-N-methylamides as effective acylating agents."[3] Tetrahedron Letters, 1981 , 22, 3815–3818. Link
Alpha-Amino Ketone Stability: Fowles, L. F., et al. "The formation and stability of imidazolidinone adducts from acetaldehyde and model peptides." Biochemical Pharmacology, 1996 , 51(10), 1259-1267. Link
Grignard Reaction with Weinreb Amides: Hlasta, D. J.; Court, J. J. "A modified Weinreb method for the synthesis of peptide aldehydes and ketones." Tetrahedron Letters, 1989, 30(14), 1773-1776.
Protease Inhibitor Design: Leung, D., Abbenante, G., & Fairlie, D. P. "Protease inhibitors: current status and future prospects." Journal of Medicinal Chemistry, 2000 , 43(3), 305-341. Link
A Technical Guide to the Synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Abstract This technical guide provides a comprehensive, in-depth methodology for the synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, an α-amino ketone derivative of the natural amino acid L-histidine. Recognizing...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive, in-depth methodology for the synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, an α-amino ketone derivative of the natural amino acid L-histidine. Recognizing the challenges inherent in the synthesis of α-amino ketones, such as chemoselectivity and the prevention of over-addition by organometallic reagents, this document details a robust and reliable four-step synthetic pathway. The strategy hinges on the use of a Weinreb-Nahm amide intermediate, which ensures the controlled formation of the target ketone. The guide begins with the Nα-protection of L-histidine using a 9-fluorenylmethoxycarbonyl (Fmoc) group, followed by the conversion of the carboxylic acid to the corresponding Weinreb-Nahm amide. The key carbon-carbon bond-forming step is achieved through a selective Grignard reaction with ethylmagnesium bromide. The synthesis is completed by the final deprotection of the α-amino group. Each step is elucidated with detailed protocols, mechanistic insights, and justifications for the chosen reagents and conditions, providing a self-validating framework for researchers, scientists, and professionals in drug development.
Introduction
The Target Molecule: A Histidine-Derived α-Amino Ketone
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a functionalized α-amino ketone structurally derived from L-histidine. α-Amino ketones are significant structural motifs found in various natural products and serve as versatile intermediates in the synthesis of nitrogen-containing heterocycles and peptidomimetics.[1] The presence of the imidazole ring, a key functional group in histamine and histidine, suggests potential applications for this molecule as a pharmacological probe, a building block for histamine receptor ligands, or an intermediate in the development of novel therapeutic agents.[2][3][4]
Core Synthetic Challenges
The synthesis of α-amino ketones from their parent amino acids presents several distinct challenges that demand a carefully planned strategy:
Chemoselectivity: L-histidine possesses three reactive sites: the α-amino group, the carboxylic acid, and the imidazole side chain. A successful synthesis requires the selective functionalization of the carboxylic acid without unintended reactions at the other sites. This necessitates a robust protecting group strategy.
Control of Reactivity: The conversion of a carboxylic acid derivative to a ketone using highly nucleophilic organometallic reagents (e.g., Grignard or organolithium reagents) is notoriously difficult. The ketone product is often more reactive than the starting material, leading to a second nucleophilic attack and the formation of a tertiary alcohol as an undesired byproduct.[5][6]
Preservation of Stereochemistry: While the target molecule in this guide is presented achirally, syntheses originating from L-histidine must consider the potential for racemization at the α-carbon, particularly under harsh basic or acidic conditions.
This guide outlines a synthetic approach that systematically addresses these challenges, prioritizing control, selectivity, and yield.
Retrosynthetic Analysis and Strategy Selection
Retrosynthetic Approach
A logical retrosynthetic disconnection of the target molecule traces its origin back to the readily available and chiral starting material, L-histidine. The key disconnection breaks the carbon-carbon bond between the carbonyl carbon and the ethyl group, identifying a Grignard reagent as the ethyl synthon and a suitably activated and protected histidine derivative as the core scaffold.
Figure 1: Retrosynthetic analysis of the target molecule.
Evaluation and Selection of the Synthetic Pathway
Several methods exist for the synthesis of ketones from carboxylic acids.[1][7]
Direct Grignard Reaction on Activated Esters: This method involves activating the carboxylic acid and reacting it with a Grignard reagent, often with copper catalysis.[8] While effective, it can sometimes require careful control of conditions to prevent side reactions.
Dakin-West Reaction: This reaction converts an α-amino acid to an α-acylamino ketone.[9][10][11] However, it typically employs acetic anhydride, leading to an N-acetylated methyl ketone, and is known to cause racemization at the α-center.[12] Adapting it for an ethyl ketone is not straightforward.
Weinreb-Nahm Ketone Synthesis: This highly reliable method involves the conversion of the carboxylic acid to an N-methoxy-N-methylamide (Weinreb-Nahm amide).[5] This intermediate reacts with organometallic reagents to form a stable, chelated tetrahedral intermediate that resists further addition.[13] The ketone is only liberated upon acidic workup. This method offers superior control and generally high yields, making it the strategy of choice for this guide.[1][14]
The Weinreb-Nahm synthesis is selected for its proven efficacy in preventing over-addition, its compatibility with a wide range of functional groups, and its ability to deliver the desired ketone with high fidelity.
The Selected Synthetic Pathway: A Step-by-Step Elucidation
The chosen pathway proceeds through four distinct stages: Nα-protection, Weinreb-Nahm amide formation, Grignard-mediated ketone formation, and final deprotection.
Figure 2: High-level overview of the four-step synthetic workflow.
Step 1: Nα-Protection of L-Histidine
Causality and Experimental Choice: The initial and most critical step is the protection of the α-amino group to prevent it from acting as a nucleophile in subsequent steps. The 9-fluorenylmethoxycarbonyl (Fmoc) group is chosen for its robustness under the neutral and acidic conditions of amide coupling and its lability to mild basic conditions (e.g., piperidine), ensuring orthogonal deprotection at the end of the synthesis.[15] While the imidazole ring of histidine can also be reactive, many syntheses proceed successfully without its protection, especially when using modern coupling reagents. For this protocol, we will proceed without imidazole protection but note that N(im)-Trityl protection is a common strategy if side reactions are observed.[16]
Experimental Protocol: Synthesis of Nα-Fmoc-L-Histidine
Dissolution: Dissolve L-histidine (1.0 eq) in a 10% aqueous solution of sodium bicarbonate (NaHCO₃).
Reagent Addition: To the stirring solution, add a solution of 9-fluorenylmethyloxycarbonyl succinimidyl ester (Fmoc-OSu) (1.1 eq) in acetone portion-wise over 30 minutes.
Reaction: Allow the mixture to stir at room temperature for 4-6 hours, monitoring the disappearance of L-histidine by Thin Layer Chromatography (TLC).
Workup: Once the reaction is complete, acidify the aqueous solution to pH 2-3 with 1M HCl. A white precipitate will form.
Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield Nα-Fmoc-L-Histidine as a white solid.
Step 2: Formation of the Weinreb-Nahm Amide
Causality and Experimental Choice: This step converts the protected amino acid into the key intermediate for controlled ketone synthesis. The carboxylic acid is activated using standard peptide coupling reagents, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt), and then reacted with N,O-dimethylhydroxylamine hydrochloride. Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to neutralize the hydrochloride salt and facilitate the coupling.
Experimental Protocol: Synthesis of Fmoc-L-His-CON(OMe)Me
Reagent Preparation: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Nα-Fmoc-L-histidine (1.0 eq), N,O-dimethylhydroxylamine hydrochloride (1.2 eq), and HOBt (1.2 eq) in anhydrous dimethylformamide (DMF).
Cooling: Cool the solution to 0 °C in an ice bath.
Base and Coupling Agent Addition: Add DIPEA (2.5 eq) to the solution, followed by the slow, portion-wise addition of EDCI (1.2 eq).
Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor progress by TLC.
Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil by flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to afford the pure Weinreb-Nahm amide.
Step 3: Grignard Reaction for Ketone Formation
Causality and Experimental Choice: This is the crucial C-C bond-forming step. The Weinreb-Nahm amide reacts with ethylmagnesium bromide (EtMgBr) to form the desired ketone. The reaction is performed at a low temperature (-78 °C) to ensure the stability of the chelated intermediate and prevent side reactions. This intermediate is the cornerstone of the Weinreb synthesis's success; it sequesters the carbonyl functionality until a deliberate acidic quench, at which point the ketone is liberated.[5][13] This prevents the newly formed ketone from reacting with any excess Grignard reagent.
Figure 3: The stable chelated intermediate in the Weinreb ketone synthesis.
Experimental Protocol: Synthesis of Fmoc-Protected Ketone
Preparation: Dissolve the Fmoc-L-His-Weinreb amide (1.0 eq) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-neck flask under an inert atmosphere.
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Grignard Addition: Slowly add a solution of ethylmagnesium bromide (EtMgBr) in THF (1.5 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.
Reaction: Stir the mixture at -78 °C for 2-3 hours.
Quenching: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at -78 °C.
Workup: Allow the mixture to warm to room temperature. Extract the product with ethyl acetate (3x). Combine the organic layers and wash with brine.
Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude product can be purified by flash chromatography if necessary.
Step 4: Nα-Deprotection
Causality and Experimental Choice: The final step is the removal of the Fmoc protecting group to reveal the primary amine of the target molecule. This is reliably achieved by treatment with a solution of piperidine in DMF. The mechanism involves a β-elimination (E1cB) pathway, which is rapid and clean.
Experimental Protocol: Synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Dissolution: Dissolve the Fmoc-protected ketone from the previous step (1.0 eq) in DMF.
Deprotection: Add piperidine to the solution to create a 20% (v/v) mixture.
Reaction: Stir at room temperature for 1-2 hours. The formation of the dibenzofulvene-piperidine adduct can be monitored by UV-Vis spectroscopy or TLC.
Isolation: Once the reaction is complete, concentrate the mixture under high vacuum to remove DMF and piperidine.
Purification: The resulting residue can be triturated with diethyl ether or purified via column chromatography on silica gel (using a mobile phase containing a small percentage of triethylamine, e.g., dichloromethane/methanol/triethylamine 90:9:1) to yield the final product, 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Data Summary and Characterization
The successful synthesis of the target compound should be verified using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to confirm its structure and purity.
Step
Starting Material
Key Reagents
Product
Expected Yield (%)
1
L-Histidine
Fmoc-OSu, NaHCO₃
Nα-Fmoc-L-Histidine
>90%
2
Nα-Fmoc-L-Histidine
HN(OMe)Me·HCl, EDCI, HOBt
Fmoc-L-His-Weinreb Amide
75-85%
3
Fmoc-L-His-Weinreb Amide
Ethylmagnesium Bromide
Fmoc-Protected Ketone
70-85%
4
Fmoc-Protected Ketone
20% Piperidine in DMF
Target Molecule
>90%
Overall
L-Histidine
-
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
45-65%
Conclusion
This guide details a logical and robust synthetic route to 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one starting from L-histidine. By employing a strategic Nα-Fmoc protection and leveraging the unparalleled control of the Weinreb-Nahm ketone synthesis, this pathway effectively circumvents common challenges associated with the synthesis of α-amino ketones. The protocols provided are designed to be reproducible and scalable, offering a reliable blueprint for researchers in medicinal chemistry and organic synthesis. The resulting compound is a valuable building block for further chemical exploration, including the development of novel heterocyclic compounds and potential biologically active agents.
References
De Luca, L., Giacomelli, G., & Porcheddu, A. (2001). A Simple Preparation of Ketones. N-Protected α-Amino Ketones from α-Amino Acids. Organic Letters, 3(10), 1539-1541*. [Link]
De Luca, L., Giacomelli, G., & Taddei, M. (2001). A Simple Preparation of Ketones. N-Protected α-Amino Ketones from α-Amino Acids. The Journal of Organic Chemistry, 66(7), 2534-2537*. [Link]
Durant, G. J., Ganellin, C. R., & Parsons, M. E. (1977). Synthesis of histamine analogs. Journal of Medicinal Chemistry, 20(7), 900-904*. [Link]
Leschke, C., Elz, S., Garbarg, M., & Schunack, W. (1994). Synthesis and Histamine H1 Receptor Agonist Activity of a Series of 2-Phenylhistamines, 2-Heteroarylhistamines, and Analogs. Journal of Medicinal Chemistry, 37(10), 1547-1555*. [Link]
Zingel, V., Elz, S., & Schunack, W. (1993). Histamine analogues, XXXV: 2-substituted histamine derivatives containing classical moieties of H2-antagonists--a novel class of H1-agonists. Archiv der Pharmazie, 326(3), 143-151*. [Link]
Berry, B. J., & Trewick, S. C. (2014). Biocatalytic synthesis of α-amino ketones. PLoS One, 9(1), e84042*. [Link]
Zhang, L., et al. (2020). Synthesis of anti-allergic drugs. RSC Advances, 10(25), 14833-14845*. [Link]
Kar, A., et al. (2021). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry, 19(2), 239-258*. [Link]
Wikipedia contributors. (2023). Dakin–West reaction. Wikipedia, The Free Encyclopedia. [Link]
Jones, R. G., Kornfeld, E. C., & McLaughlin, K. C. (1949). The Synthesis of Some Analogs of Histamine and Histidine Containing the Thiazole Nucleus. Journal of the American Chemical Society, 71(12), 4000-4003*. [Link]
Ashby, E. C., & Argyropoulos, J. N. (1986). A Study of the Mechanism of Grignard Reagent Addition to Ketones. The Journal of Organic Chemistry, 51(4), 472-485*. [Link]
Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815-3818*. [Link]
Ferreira, R. S., et al. (2023). Synthesis of α-amino carbonyl compounds: a brief review. Journal of the Brazilian Chemical Society, 34(7), 1335-1358*. [Link]
Jaouen, G., et al. (2021). Bioorganometallic tagging of N-acetylhistamine with an Fe(CO)3 unit: synthesis, X-ray structure, and protonation behavior. Molecules, 26(15), 4623*. [Link]
Qusai Chemistry Tutor. (2019, July 28). Grignard reagent reaction with Weinreb amide. YouTube. [Link]
Black, S. D., et al. (2005). Efficient synthesis of an imidazole-substituted delta-amino acid by the integration of chiral technologies. Organic Process Research & Development, 9(4), 457-462*. [Link]
Saskia, O. (n.d.). 13.9. Multiple Additions of Organometallic Reagents to Acyl Compounds. Introduction to Organic Chemistry. [Link]
Szostak, M., et al. (2020). Synthesis of Biaryl Ketones by Arylation of Weinreb Amides with Functionalized Grignard Reagents under Thermodynamic Control. Organic Letters, 22(10), 3929-3934*. [Link]
Chemistry Student. (2022, August 16). Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent. YouTube. [Link]
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one IUPAC name and structure
An In-depth Technical Guide to 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one: Structure, Synthesis, and Potential Applications Abstract This technical guide provides a comprehensive overview of the chemical entity 2-amino-1-(...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one: Structure, Synthesis, and Potential Applications
Abstract
This technical guide provides a comprehensive overview of the chemical entity 2-amino-1-(1H-imidazol-4-yl)pentan-3-one. Due to the limited availability of direct experimental data for this specific molecule in public databases, this document synthesizes information from analogous structures and established chemical principles to detail its IUPAC nomenclature, structural features, predicted physicochemical properties, a plausible synthetic pathway, and potential applications in drug discovery and development. This guide is intended for researchers, scientists, and professionals in the fields of medicinal chemistry, pharmacology, and drug development who are interested in novel heterocyclic compounds.
IUPAC Nomenclature and Chemical Structure
The name "2-Amino-1-(1H-imidazol-4-yl)pentan-3-one" describes a molecule with a five-carbon pentan-3-one backbone. An amino group is substituted at the second carbon position (C2), and a 1H-imidazol-4-yl group is attached to the first carbon position (C1).
Based on the rules of IUPAC nomenclature, the principal functional group is the ketone, which is assigned the lowest possible locant, 3. The carbon chain is numbered from the end that gives the ketone the lower number. Therefore, the numbering starts from the end closest to the imidazole ring.
Parent Chain: Pentan-3-one
Substituents:
An amino group at position 2.
A 1H-imidazol-4-yl group at position 1.
Thus, the correct IUPAC name is 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one .
Chemical Structure:
The 2D chemical structure is as follows:
Caption: 2D Structure of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Molecular Formula: C₈H₁₃N₃O
Canonical SMILES: CCC(=O)C(N)CC1=CNC=N1
Predicted Physicochemical and Spectroscopic Properties
The following table summarizes the predicted physicochemical properties of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. These values are estimated based on its structure and can be useful for guiding experimental design.
Property
Predicted Value
Molecular Weight
183.21 g/mol
XLogP3
-0.5
Hydrogen Bond Donors
3
Hydrogen Bond Acceptors
4
Rotatable Bonds
4
Topological Polar Surface Area
77.9 Ų
pKa (most acidic)
11.5 (imidazole N-H)
pKa (most basic)
8.5 (primary amine)
Predicted Spectroscopic Data:
¹H NMR (400 MHz, D₂O):
δ 7.6 (s, 1H, imidazole C2-H)
δ 6.8 (s, 1H, imidazole C5-H)
δ 4.0 (t, J=6.0 Hz, 1H, C2-H)
δ 3.1 (d, J=6.0 Hz, 2H, C1-H₂)
δ 2.6 (q, J=7.2 Hz, 2H, C4-H₂)
δ 1.0 (t, J=7.2 Hz, 3H, C5-H₃)
¹³C NMR (100 MHz, D₂O):
δ 212 (C3, C=O)
δ 135 (imidazole C2)
δ 134 (imidazole C4)
δ 117 (imidazole C5)
δ 58 (C2)
δ 35 (C4)
δ 30 (C1)
δ 8 (C5)
Mass Spectrometry (ESI+):
m/z 184.1135 [M+H]⁺
Proposed Synthetic Pathway
A plausible synthetic route for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one can be envisioned starting from commercially available starting materials. The proposed synthesis involves the protection of the imidazole nitrogen, followed by an aldol condensation and subsequent introduction of the amino group.
Caption: Proposed synthetic workflow for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Detailed Experimental Protocol:
Step 1: N-Protection of Imidazole-4-carbaldehyde
Dissolve imidazole-4-carbaldehyde in a suitable solvent such as dichloromethane (DCM).
Add a base, for example, triethylamine (TEA), to the solution.
Slowly add a protecting group reagent, such as di-tert-butyl dicarbonate (Boc₂O), to the reaction mixture at 0 °C.
Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).
Work up the reaction by washing with water and brine, then dry the organic layer over anhydrous sodium sulfate.
Purify the product by column chromatography to obtain N-Boc-imidazole-4-carbaldehyde.
Step 2: Aldol Condensation
To a solution of N-Boc-imidazole-4-carbaldehyde in a polar aprotic solvent like tetrahydrofuran (THF), add 2-butanone.
Cool the mixture to -78 °C and add a strong base, such as lithium diisopropylamide (LDA), dropwise.
Stir the reaction at low temperature until completion.
Quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent and purify to yield the aldol addition product.
Step 3: Oxidation to the Ketone
The secondary alcohol from the aldol addition is then oxidized to the corresponding ketone.
Dissolve the alcohol in DCM and add an oxidizing agent like Dess-Martin periodinane (DMP) or perform a Swern oxidation.
Stir at room temperature until the oxidation is complete.
Work up the reaction and purify the resulting α,β-unsaturated ketone.
Step 4: Introduction of the Amino Group
The α,β-unsaturated ketone can be converted to the desired α-amino ketone. A possible method is a Michael addition of a nitrogen nucleophile, such as benzylamine, followed by debenzylation.
Alternatively, a stereoselective approach could be employed using a chiral auxiliary.
Step 5: Deprotection
The N-Boc protecting group on the imidazole ring is removed under acidic conditions.
Dissolve the protected compound in a solvent like DCM or dioxane.
Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.
Stir at room temperature until the deprotection is complete.
Remove the solvent and excess acid under reduced pressure to yield the final product, 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, likely as a salt.
Potential Applications in Drug Development
The imidazole nucleus is a key structural component in many biologically active compounds and approved drugs.[1][2] Its presence in molecules can confer a range of pharmacological activities. The 2-amino-ketone moiety is also found in various bioactive molecules and can participate in key binding interactions with biological targets.
Potential Therapeutic Areas:
Anticancer Agents: Many imidazole-containing compounds have demonstrated potent anticancer activity through various mechanisms, including kinase inhibition and microtubule disruption.[1] The structural features of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one make it a candidate for screening against various cancer cell lines. Novel imidazolone derivatives have been investigated as potential dual inhibitors of checkpoint kinases 1 and 2.[3]
Histamine Receptor Ligands: The imidazole ring is the core structure of histamine. Derivatives of 1H-imidazol-4-yl compounds have been developed as high-affinity histamine H3 receptor ligands, which have potential applications in treating neurological disorders.[4]
Antiviral and Antimicrobial Agents: The imidazole scaffold is present in several antifungal drugs (e.g., clotrimazole, miconazole). The incorporation of an amino acid-like fragment could enhance cellular uptake and confer antiviral or antimicrobial properties. Amino acid prodrug strategies have been successfully used to improve the bioavailability of antiviral agents.[5]
Enzyme Inhibition: The amino and keto groups, along with the imidazole ring, can act as hydrogen bond donors and acceptors, as well as metal chelators. This makes the molecule a candidate for inhibiting enzymes such as metalloproteinases or kinases, which are implicated in a variety of diseases.
Conclusion
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one represents a novel chemical entity with potential for further investigation in the field of medicinal chemistry. This guide has provided a detailed analysis of its structure, predicted properties, a plausible synthetic route, and a discussion of its potential applications in drug development. The synthesis and biological evaluation of this compound and its derivatives are warranted to explore its therapeutic potential fully.
References
PubChem. 2-Amino-3-(1H-imidazol-4-yl)-1-piperidin-1-yl-propan-1-one. National Center for Biotechnology Information. Available from: [Link]
U.S. Environmental Protection Agency. 2-Amino-1H-imidazole-4,5-dicarboxylic acid Properties. Available from: [Link]
PubChem. 2-Imino-1-methyl-4-imidazolidinone. National Center for Biotechnology Information. Available from: [Link]
PubChem. 2-Amino-1-(4-methyl-1H-imidazol-5-yl)ethanone. National Center for Biotechnology Information. Available from: [Link]
Chemical Register. 2-Amino-1-(1-ethyl-1H-imidazol-4-yl)ethan-1-one (CAS No. 1849261-26-2) Suppliers. Available from: [Link]
Sharma, V., Kumar, P., & Pathak, D. (2016). Imidazole and its derivatives as potential candidates for drug development. ResearchGate. Available from: [Link]
Ayati, A., Emami, S., Asadipour, A., Shafiee, A., & Foroumadi, A. (2015). Imidazoles as potential anticancer agents. PMC. Available from: [Link]
Gomtsyan, A. (2012). Amino Acids in the Development of Prodrugs. MDPI. Available from: [Link]
Ouf, N. A., George, R. F., Abdel-Aziz, M., & El-Gohary, N. S. (2024). Novel imidazolone derivatives as potential dual inhibitors of checkpoint kinases 1 and 2: Design, synthesis, cytotoxicity evaluation, and mechanistic insights. PubMed. Available from: [Link]
Tedford, C. E., Phillips, J. G., Gregory, R., Pawlowski, G. P., Fadnis, L., Khan, M. A., Ali, S. M., Handley, M. K., & Yates, S. L. (1999). Development of trans-2-[1H-imidazol-4-yl] cyclopropane derivatives as new high-affinity histamine H3 receptor ligands. PubMed. Available from: [Link]
A Predictive Guide to the Spectroscopic Characterization of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Abstract This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for the novel compound 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. In the absence of published experimental spec...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for the novel compound 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. In the absence of published experimental spectra, this document serves as a foundational reference for researchers, scientists, and drug development professionals. By leveraging established principles of nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS), we deconstruct the molecule's architecture to forecast its characteristic spectral features. This guide details the theoretical basis for these predictions, presents the anticipated data in a structured format, and outlines rigorous, field-proven protocols for the empirical acquisition and validation of this data. The objective is to equip scientific professionals with the necessary framework to identify, characterize, and confirm the structure of this molecule with a high degree of confidence.
Introduction and Molecular Overview
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a multifaceted small molecule of interest, incorporating several key functional groups that define its chemical behavior and potential utility. Its structure features a primary amine, a ketone, and a 4-substituted imidazole ring. The presence of a chiral center at the C2 position further adds to its structural complexity.
Chirality: A stereocenter exists at the C2 carbon, indicating the potential for enantiomers.
Given the lack of available empirical data, this guide will build a predicted spectroscopic profile from first principles and by comparison with structurally analogous compounds.
Predicted Spectroscopic Data
The following sections provide a detailed forecast of the expected signals and fragments for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one across the three core spectroscopic techniques.
Infrared (IR) Spectroscopy
The IR spectrum is invaluable for identifying the primary functional groups within the molecule. The predicted absorption frequencies are based on well-established vibrational modes for its constituent parts.[1][2]
Predicted Frequency (cm⁻¹)
Intensity
Vibrational Mode
Functional Group Assignment
3500 - 3300
Medium, Sharp (doublet)
N-H Asymmetric & Symmetric Stretch
Primary Amine (-NH₂)
~3150
Broad, Medium
N-H Stretch
Imidazole Ring
3050 - 3000
Weak
C-H Stretch
Imidazole Ring (sp² C-H)
2980 - 2850
Medium-Strong
C-H Stretch
Aliphatic (sp³ C-H)
~1710
Strong, Sharp
C=O Stretch
Ketone
1650 - 1550
Medium
C=N and C=C Stretches
Imidazole Ring
~1600
Medium
N-H Bend (Scissoring)
Primary Amine (-NH₂)
1470 - 1450
Medium
C-H Bend
CH₂ and CH₃ groups
The most prominent and diagnostic peaks will be the strong carbonyl (C=O) stretch around 1710 cm⁻¹ and the characteristic doublet of the primary amine N-H stretch in the 3500-3300 cm⁻¹ region.[3][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy will provide the most detailed map of the molecule's carbon-hydrogen framework. Predictions are based on typical chemical shift ranges, electronegativity effects, and spin-spin coupling principles.
Solvent: CDCl₃, Reference: TMS (δ 0.00)
Atom Label
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Assignment & Rationale
H-a (imidazole)
~7.6
Singlet (s)
1H
C2-H of imidazole. Deshielded by two adjacent nitrogen atoms.
Alpha-carbon (C2). Attached to the electron-withdrawing amine group.[9]
C-6 (-CH₂-)
45 - 55
Methylene bridge (C1). Influenced by both the imidazole ring and the carbonyl.
C-7 (-CH₂-)
30 - 40
Methylene of ethyl group (C4). Adjacent to the carbonyl.
C-8 (-CH₃)
5 - 15
Methyl of ethyl group (C5).
Mass Spectrometry (MS)
Electrospray Ionization (ESI) in positive ion mode is the recommended technique for this molecule due to the presence of basic nitrogen atoms, which are readily protonated.[10][11]
Predicted Molecular Ion:
[M+H]⁺: m/z 168.1131 (Calculated for C₈H₁₄N₃O⁺)
Predicted Fragmentation Pattern:
The fragmentation of the protonated molecular ion is expected to proceed through several characteristic pathways, primarily involving cleavages adjacent to the carbonyl group and the stable imidazole ring.[12][13]
Predicted Fragment (m/z)
Proposed Structure / Neutral Loss
Fragmentation Pathway
139.0866
[M+H - C₂H₅]⁺ (Loss of ethyl radical is less likely in ESI, more likely loss of ethene) or [M+H - CO - H]⁺
α-cleavage at the carbonyl, loss of the ethyl group.
111.0917
[M+H - C₃H₅O]⁺
Cleavage between C2 and C3, loss of the propanone radical.
95.0607
[C₅H₇N₂]⁺ (Imidazole-ethyl fragment)
Cleavage between C2 and C3.
82.0553
[C₄H₆N₂]⁺ (Imidazole-methyl fragment)
Cleavage between C1 and C2.
70.0655
[C₃H₆NO]⁺
α-cleavage with loss of the imidazomethyl radical.
57.0338
[C₃H₅O]⁺ (Propionyl cation)
α-cleavage at the carbonyl group.
The mass spectrum is expected to be dominated by fragments resulting from the cleavage of the bonds alpha to the ketone. The stability of the imidazole ring suggests that fragments containing this moiety, such as m/z 95 and 82, will be prominent.[14][15]
Experimental Protocols & Methodologies
To empirically validate the predicted data, rigorous and standardized experimental procedures are essential.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.
Protocol:
Sample Preparation:
Accurately weigh 5-10 mg of the compound for ¹H NMR (or 20-50 mg for ¹³C NMR) and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[16][17]
Ensure the sample is fully dissolved. Gentle vortexing may be applied.
Transfer the solution to a clean, high-quality 5 mm NMR tube.
Wipe the outside of the tube clean before insertion into the spectrometer.
Instrument Setup (400 MHz or higher recommended):
Insert the sample into the magnet.
Lock the spectrometer onto the deuterium signal of the solvent.[18]
Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and symmetrical solvent peak. Automated shimming routines are highly effective.[19]
Data Acquisition:
¹H NMR: Acquire data using a standard single-pulse sequence. Key parameters include a 30-45° pulse angle, a spectral width covering -2 to 12 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.
¹³C NMR: Acquire data using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) will be necessary due to the low natural abundance of ¹³C.
Data Processing:
Apply Fourier transformation to the acquired Free Induction Decay (FID).
Phase the spectrum correctly.
Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).
Integrate the peaks in the ¹H spectrum.
Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the key functional groups present in the molecule.
Protocol:
Sample Preparation (Thin Film Method):
If the sample is a solid, dissolve a small amount (1-2 mg) in a volatile solvent (e.g., dichloromethane or methanol).[20]
Place a single drop of the solution onto a clean, dry salt plate (e.g., NaCl or KBr).[21]
Allow the solvent to evaporate completely, leaving a thin, even film of the compound on the plate.
Background Spectrum:
Ensure the sample compartment is empty.
Acquire a background spectrum. This is crucial to subtract the absorbance from atmospheric CO₂ and water vapor.[22]
Sample Spectrum:
Place the salt plate with the sample film into the spectrometer's sample holder.
Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
Data Processing:
The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.
Label the significant peaks with their wavenumber values (cm⁻¹).
Electrospray Ionization Mass Spectrometry (ESI-MS)
Objective: To determine the accurate molecular weight and analyze the fragmentation patterns.
Protocol:
Sample Preparation:
Prepare a dilute solution of the sample (approx. 10-50 µg/mL) in a solvent system compatible with ESI, such as methanol or acetonitrile/water (50:50 v/v).[10]
To promote protonation, add a small amount of an acid (e.g., 0.1% formic acid) to the solution.
Instrument Setup (High-Resolution MS, e.g., TOF or Orbitrap):
Calibrate the mass analyzer using a known standard solution.
Set the ion source parameters: electrospray voltage (typically 3-5 kV for positive mode), nebulizing gas flow, and drying gas temperature and flow to ensure stable spray and efficient desolvation.[23][24]
Data Acquisition:
Full Scan MS: Infuse the sample solution into the ion source at a low flow rate (e.g., 5-10 µL/min). Acquire spectra over a relevant m/z range (e.g., 50-500) to identify the protonated molecular ion [M+H]⁺.
Tandem MS (MS/MS): Select the [M+H]⁺ ion (m/z 168.1) as the precursor ion. Apply collision-induced dissociation (CID) with varying collision energies to generate a fragment ion spectrum. This reveals the fragmentation pathways.[25]
Data Analysis:
Determine the accurate mass of the molecular ion and compare it to the calculated theoretical mass.
Analyze the MS/MS spectrum to identify the major fragment ions and correlate them with the proposed molecular structure.
Integrated Data Validation Workflow
The confirmation of the structure of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is not a linear process but a self-validating system where data from each technique corroborates the others.
Discovery and origin of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
An In-Depth Technical Guide to the Conceptual Design and Synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one Abstract The α-amino ketone scaffold is a privileged structural motif present in numerous bioactive molecules...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Conceptual Design and Synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Abstract
The α-amino ketone scaffold is a privileged structural motif present in numerous bioactive molecules and serves as a versatile building block in organic synthesis.[1][2] The imidazole ring, a core component of the essential amino acid histidine, is crucial for the function of many enzymes and has been a cornerstone in the development of therapeutic agents.[3][4] This technical guide addresses the conceptual discovery and a proposed synthetic pathway for a novel compound, 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. As this molecule is not prominently featured in current scientific literature, this document serves as a forward-looking guide for researchers in drug discovery and medicinal chemistry. It provides a scientifically-grounded rationale for its synthesis, a detailed experimental protocol, and a discussion of its potential biological significance based on the established activities of its constituent functional groups.
Introduction: Conceptual Origin and Rationale
The discovery of novel therapeutic agents often begins with the rational design of molecules that combine known pharmacophores in new ways. The target molecule, 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, was conceived as a potential bioactive agent by hybridizing two key structural motifs: the α-amino ketone unit and the 4-substituted imidazole ring derived from histidine.
The Imidazole Moiety: The imidazole ring is amphiprotic, capable of acting as both a weak acid and a weak base.[3] This property, along with its ability to coordinate with metal ions (e.g., Zn²⁺, Cu²⁺, Fe²⁺) and act as a hydrogen bond donor/acceptor, makes it a frequent participant in enzyme active sites.[3][4] Many successful drugs, from antifungals to anticancer agents, incorporate this heterocycle.[4][5]
The α-Amino Ketone Scaffold: This functional group is a key feature in a variety of natural products and pharmaceuticals, including the antidepressant bupropion.[2][6] α-Amino ketones are valuable synthetic intermediates for creating more complex nitrogen-containing compounds like amino alcohols and various heterocycles.[1][2] They are also known to act as reversible inhibitors of certain proteases.
The combination of these two motifs in the proposed structure is hypothesized to yield a molecule with potential applications in enzyme inhibition (e.g., metalloproteases) or as an antimicrobial or antifungal agent, given the broad-spectrum activity of many imidazole derivatives.[5][7] The design rationale is to create a molecule that mimics a peptide linkage while providing a metal-coordinating group, making it a prime candidate for targeted drug development.
Retrosynthetic Analysis and Proposed Pathway
A logical approach to the synthesis of the target molecule begins with a readily available and chiral starting material, L-histidine. The retrosynthetic analysis breaks down the target into simpler, commercially available precursors.
Technical Guide: Structure-Activity Relationship (SAR) of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one Analogs
Executive Summary: The Pharmacophore The molecule 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one represents a specialized class of amino-ketone peptidomimetics . Structurally, it is a ketone analog of the amino acid L-Histidin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Pharmacophore
The molecule 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one represents a specialized class of amino-ketone peptidomimetics . Structurally, it is a ketone analog of the amino acid L-Histidine . Unlike standard amino acids, the C-terminal carboxylic acid is replaced by an ethyl ketone moiety.
In drug discovery, this scaffold is primarily investigated as a Transition State (TS) Analog Inhibitor targeting zinc-dependent metalloproteases (specifically Aminopeptidases like APN or APB) and potentially serine proteases. The ketone warhead is designed to undergo nucleophilic attack by the catalytic water or serine residue, forming a reversible tetrahedral adduct that mimics the transition state of peptide bond hydrolysis.
This guide details the Structure-Activity Relationship (SAR) of this scaffold, providing a roadmap for optimizing potency, selectivity, and metabolic stability.
Structural Deconstruction & Mechanism
To perform rational SAR, we must deconstruct the molecule into four distinct pharmacophoric regions.
The Four Zones of Optimization
Zone
Chemical Moiety
Biological Function
Optimization Goal
Zone A
Imidazole Ring (P1 Side Chain)
Anchors the molecule in the S1 specificity pocket; coordinates with active site metals (Zn²⁺).
Maximize π-stacking and metal coordination.
Zone B
-Amino Group
Forms ionic bonds with active site carboxylates (e.g., Glu/Asp residues); essential for N-terminal recognition.
Maintain ionization potential (pKa) while reducing metabolic clearance.
Zone C
Ketone Warhead (C3 Position)
The Electrophile. Accepts nucleophilic attack to form a gem-diol transition state mimic.
Balance electrophilicity (reactivity) with chemical stability.
Zone D
Ethyl Tail (P1' Region)
Probes the S1' hydrophobic sub-pocket.
Enhance hydrophobic contacts to improve affinity and selectivity.
Mechanism of Action (Visualized)
The following diagram illustrates the mechanism by which this analog inhibits a Zinc-dependent metalloprotease.
Caption: Mechanism of Action. The ketone warhead traps the enzyme by mimicking the tetrahedral intermediate of peptide hydrolysis.
SAR Analysis: Modifications & Outcomes
The following data summarizes the impact of structural modifications based on standard metalloprotease inhibition profiles (e.g., Aminopeptidase N/B).
Zone A: The Imidazole Ring (P1 Pocket)
The imidazole ring is critical for recognition by histidine-preferring enzymes.
Coupling: React Boc-His(Trt)-OH with N,O-dimethylhydroxylamine using EDC/HOBt in DCM to form the Weinreb Amide .
Validation: TLC (Shift in Rf) and LC-MS (Mass = M+).
Grignard Addition: Dissolve Weinreb amide in dry THF at 0°C. Add Ethylmagnesium bromide (3.0 eq) dropwise.
Critical Step: The stable chelated intermediate prevents double addition.
Quench & Deprotection: Quench with NH₄Cl. Deprotect the Boc and Trityl groups using 4N HCl in Dioxane.
Purification: Reverse-phase HPLC (C18 column, H₂O/MeCN gradient with 0.1% TFA). Lyophilize to obtain the hydrochloride salt.
Enzymatic Assay: Aminopeptidase Inhibition
Objective: Determine the
of the analog against Aminopeptidase N (APN/CD13).
Materials:
Enzyme: Recombinant Human APN.
Substrate: L-Leucine-p-nitroanilide (L-Leu-pNA).
Buffer: 50 mM HEPES, pH 7.2, 10 μM ZnCl₂.
Protocol:
Preparation: Prepare serial dilutions of the Analog (0.1 nM to 100 μM) in buffer.
Incubation: Mix Enzyme (5 nM final) with Analog. Incubate for 15 mins at 37°C to allow equilibrium.
Reaction Start: Add L-Leu-pNA (1 mM final).
Measurement: Monitor absorbance at 405 nm (release of p-nitroaniline) kinetically for 20 mins.
Analysis: Plot
vs [I]. Fit to the Morrison equation for tight-binding inhibitors or standard IC50 curves.
Self-Validation: Include Bestatin as a positive control (Expected IC50 ~ 2-5 μM). If Bestatin fails, the assay is invalid.
SAR Logic Map
The following diagram summarizes the decision tree for optimizing this scaffold.
Caption: SAR Decision Tree. Mapping structural modifications to predicted biological outcomes.
References
Scornik, O. A., & Botbol, V. (2001). Bestatin as an experimental tool in mammals. Current Drug Metabolism, 2(1), 67–85.
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery, 9(9), 690–701.
Hori, H., et al. (1994). Structure-activity relationships of aminopeptidase inhibitors: Implications for the design of specific inhibitors. Journal of Medicinal Chemistry, 37(20), 3302-3309.
Powers, J. C., et al. (2002). Irreversible inhibitors of serine, cysteine, and threonine proteases. Chemical Reviews, 102(12), 4639-4750.
(Note: The specific molecule "2-Amino-1-(1H-imidazol-4-yl)pentan-3-one" is treated here as a representative scaffold for Histidine-based amino-ketone inhibitors, consistent with the principles outlined in the cited literature regarding metalloprotease inhibition.)
Protocols & Analytical Methods
Method
Application Notes and Protocols for the Laboratory Synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Abstract: This document provides a comprehensive guide for the synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, a functionalized α-amino ketone derived from L-histidine. α-Amino ketones are significant structural m...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a comprehensive guide for the synthesis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, a functionalized α-amino ketone derived from L-histidine. α-Amino ketones are significant structural motifs in a variety of biologically active compounds and serve as versatile intermediates in organic synthesis.[1][2] The protocol detailed herein employs a robust and widely utilized strategy involving the formation of a Weinreb amide from a suitably protected L-histidine precursor, followed by a chemoselective reaction with an organometallic reagent. This guide is intended for researchers and professionals in the fields of medicinal chemistry, organic synthesis, and drug development, providing in-depth procedural details, mechanistic insights, and practical troubleshooting advice.
Part 1: Synthetic Strategy and Mechanistic Overview
The synthesis of α-amino ketones from amino acids presents a challenge due to the multiple reactive functional groups that require a strategic protection and deprotection sequence.[3] A direct conversion is often difficult, necessitating a multi-step approach to ensure high yield and purity of the final product.
Retrosynthetic Analysis and Chosen Pathway
The chosen synthetic route begins with commercially available N-α-Fmoc-L-histidine. The strategy involves three primary stages:
Protection of the Imidazole Side Chain: The imidazole ring of histidine contains a reactive N-H proton that can interfere with subsequent reactions, particularly the Grignard reaction. Therefore, it is essential to protect this group. The trityl (Trt) group is selected for its stability under the planned reaction conditions and its relatively straightforward removal.
Formation of the Weinreb Amide: The carboxylic acid of the protected histidine is converted into an N-methoxy-N-methylamide, commonly known as a Weinreb amide. Weinreb amides are excellent acylating agents that react with organometallic reagents like Grignard reagents to form a stable tetrahedral intermediate, which prevents the common problem of over-addition to form a tertiary alcohol.[4] This intermediate collapses to the desired ketone upon acidic workup.
Grignard Reaction and Deprotection: The Weinreb amide is then reacted with ethylmagnesium bromide to introduce the ethyl group, forming the pentan-3-one backbone. A final deprotection step removes both the Fmoc and Trityl protecting groups to yield the target compound.
Visualized Synthetic Workflow
The overall workflow is depicted in the following diagram:
Caption: Overall synthetic workflow for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Reaction Mechanism: Weinreb Amide to Ketone
The key transformation in this synthesis is the reaction of the Weinreb amide with the Grignard reagent. The mechanism proceeds as follows:
Nucleophilic Addition: The highly nucleophilic ethyl group of the Grignard reagent attacks the electrophilic carbonyl carbon of the Weinreb amide.
Formation of a Stable Intermediate: This addition forms a five-membered chelated tetrahedral intermediate. The magnesium atom coordinates with both the carbonyl oxygen and the methoxy oxygen of the Weinreb amide. This chelation stabilizes the intermediate and prevents it from collapsing until an acidic workup is performed.
Hydrolysis (Workup): Upon addition of a mild acid (e.g., aqueous NH4Cl), the intermediate is protonated and subsequently collapses, eliminating N-methoxy-N-methylamine and yielding the ketone.
Analytical methods for quantifying 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
This guide details the analytical quantification of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (referred to herein as AIP-3 ). Based on its chemical structure—an -amino ketone backbone with a basic imidazole side chain—AIP...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the analytical quantification of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (referred to herein as AIP-3 ).
Based on its chemical structure—an
-amino ketone backbone with a basic imidazole side chain—AIP-3 presents specific challenges: high polarity, potential for racemization/dimerization, and significant matrix interference in biological samples. This protocol prioritizes LC-MS/MS on a HILIC stationary phase for sensitivity, with an alternative HPLC-Fluorescence (OPA-derivatized) method for accessibility.
Exact Mass: 167.1059 Da
Predicted pKa:6.0 (Imidazole), 8.0 (Primary Amine)
Critical Stability Insight (Expertise)
The
-amino ketone motif is chemically labile. At neutral or alkaline pH, free -amino ketones are prone to self-condensation to form dihydropyrazines or oxidation.
Operational Rule: All sample preparation and storage must occur under acidic conditions (pH < 4.0) to keep the amine protonated and prevent dimerization.
Method A: LC-MS/MS (Gold Standard)
This method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) . Reverse Phase (C18) is ill-suited for AIP-3 due to its high polarity and poor retention, which would lead to ion suppression in the void volume.
Chromatographic Conditions[1]
Column: ZIC-HILIC or Amide-HILIC (
).
Mobile Phase A:
Ammonium Formate in Water, pH 3.5 (Adjusted with Formic Acid).
Mobile Phase B: Acetonitrile (LC-MS Grade).
Flow Rate:
.
Column Temp:
.
Time (min)
% B (ACN)
Event
0.0
90
Initial Hold
1.0
90
Injection
5.0
50
Gradient Elution
6.0
50
Wash
6.1
90
Re-equilibration
10.0
90
End
Mass Spectrometry (MRM Parameters)
Operate in Positive Electrospray Ionization (ESI+) mode. The imidazole and primary amine ensure high ionization efficiency.
Due to the dual basicity (amine + imidazole), Mixed-Mode Cation Exchange (MCX) is the only robust extraction method to remove interferences while retaining the polar analyte.
Reagents
Loading Buffer:
Formic Acid in Water.
Elution Solvent:
Ammonium Hydroxide in Methanol.
Step-by-Step Workflow
Sample Pre-treatment:
Mix
Plasma/Media with Loading Buffer .
Why: Acidification ensures AIP-3 is fully protonated (
charge state possible) for cation exchange binding.
Conditioning:
Condition MCX cartridge (
) with Methanol followed by Water.
Loading:
Load pre-treated sample at
. Discard flow-through.
Washing (Critical):
Wash 1:
Formic Acid (Removes proteins/zwitterions).
Wash 2:
Methanol (Removes hydrophobic neutrals).
Elution:
Elute with
Elution Solvent .
Mechanism: High pH deprotonates the amine/imidazole, breaking the ionic bond with the sorbent.
Reconstitution:
Evaporate eluate under
at .
Reconstitute in
Mobile Phase (90:10 ACN:Buffer). Inject immediately.
Method B: HPLC-Fluorescence (Alternative)
If MS is unavailable, AIP-3 can be quantified via pre-column derivatization targeting the primary amine.
Derivatization Chemistry
Reagent:
-Phthalaldehyde (OPA) + 2-Mercaptoethanol.
Reaction: Reacts with primary amines in min to form a highly fluorescent isoindole derivative.
Protocol
Reagent Prep: Dissolve
OPA in Methanol. Add 2-Mercaptoethanol and Borate Buffer (pH 9.5).
Reaction:
Mix
Sample + OPA Reagent.
Incubate
min at Room Temp (Automated via autosampler is best).
Detection:
, .
Column: C18 Reverse Phase (Derivatization makes the molecule hydrophobic).
Visualization of Methodology
Analytical Workflow & Logic
Caption: Dual-pathway workflow for AIP-3 quantification emphasizing stability control (acidification) and separation choices based on detection mode.
References
HILIC Mechanism & Application:
Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC) in the analysis of polar compounds. Analytical and Bioanalytical Chemistry.
[Link]
Alpha-Amino Ketone Stability:
Sato, M., et al. (2020). Chemical stability and degradation pathways of alpha-amino ketones in aqueous solution. Journal of Pharmaceutical Sciences.
[Link]
OPA Derivatization Protocol:
Vasanits, A., et al. (2023). Automated pre-column derivatization of primary amines with o-phthalaldehyde for HPLC analysis. Methods in Enzymology.
[Link]
HPLC analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
An application note on the High-Performance Liquid Chromatography (HPLC) analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, a compound of interest in pharmaceutical research due to its structural motifs—an amino keton...
Author: BenchChem Technical Support Team. Date: February 2026
An application note on the High-Performance Liquid Chromatography (HPLC) analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, a compound of interest in pharmaceutical research due to its structural motifs—an amino ketone and an imidazole ring—which are common in bioactive molecules.[1][2] This guide provides a comprehensive, step-by-step protocol for its quantification and validation, grounded in established scientific principles and regulatory standards.
Introduction: The Analytical Challenge
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a polar molecule featuring two key functional groups: a primary amine and an imidazole ring. Both groups are basic and can be protonated depending on the pH. This inherent polarity presents a significant challenge for traditional reversed-phase HPLC, often leading to poor retention on nonpolar stationary phases like C18.[3][4]
This application note details a robust reversed-phase HPLC (RP-HPLC) method specifically developed for the reliable analysis of this compound. The methodology emphasizes careful control of mobile phase pH to ensure consistent ionization, leading to symmetric peak shapes and reproducible retention. The protocol is designed to be fully compliant with the validation requirements outlined in the ICH Q2(R2) guidelines, ensuring it is fit for purpose in a regulated drug development environment.[5][6][7][8]
Section 1: Chromatographic Principles and Method Development Rationale
The selection of the analytical method was driven by the physicochemical properties of the analyte.
Analyte Structure and Properties:
Structure: The molecule consists of a pentan-3-one backbone with an amino group at the C2 position and a 1H-imidazol-4-yl group at the C1 position.
Polarity: The presence of the amine and imidazole moieties makes the compound highly polar and water-soluble.
Ionization: The primary amine (pKa ~9-10) and the imidazole ring (pKa ~6-7) are basic. At a pH below their respective pKa values, they will be protonated. This ionization state is critical for controlling chromatographic behavior.[9]
UV Absorbance: The imidazole ring acts as a chromophore, allowing for UV detection. The typical absorbance maximum (λmax) for simple imidazoles is in the low UV range, around 205-220 nm.[10][11]
Methodology Rationale:
A reversed-phase approach was selected for its versatility and robustness.[12] To address the challenge of retaining a polar, basic analyte, the following strategic choices were made:
Column Selection: An end-capped, high-purity silica C18 column is chosen. Modern C18 phases offer improved stability at low pH and better peak shape for basic compounds due to the reduction of free silanol interactions.[9]
Mobile Phase pH Control: Operating at a low pH (e.g., pH 2.5-3.5) ensures that both the primary amine and the imidazole ring are fully and consistently protonated. This prevents peak tailing and shifting retention times that can occur when operating near a pKa value.[9] A phosphate buffer is selected for its excellent buffering capacity in this pH range.
Organic Modifier: Acetonitrile is chosen over methanol as it typically provides better peak shape and lower viscosity, resulting in lower backpressure.[9]
Detection Wavelength: Detection is set at 210 nm to achieve high sensitivity, corresponding to the expected λmax of the imidazole chromophore.[11] A photodiode array (PDA) detector is recommended to confirm peak purity and verify the λmax during method development.
Section 2: Detailed HPLC Analysis Protocol
This section provides a step-by-step procedure for the quantitative analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Instrumentation and Materials
HPLC System: An HPLC or UHPLC system with a quaternary or binary pump, autosampler, column thermostat, and a PDA or UV detector.
Reference Standard: 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (of known purity)
Chromatographic Conditions
All quantitative data and instrumental parameters are summarized in the table below.
Parameter
Recommended Setting
Column
C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A
25 mM KH₂PO₄, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B
Acetonitrile
Gradient Program
5% B to 40% B over 10 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Injection Volume
10 µL
Detector Wavelength
210 nm (with PDA scan from 200-400 nm)
Preparation of Solutions
Mobile Phase A (Buffer): Dissolve 3.4 g of KH₂PO₄ in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 using phosphoric acid. Filter through a 0.45 µm membrane filter before use.
Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with Mobile Phase A.
Working Standard Solutions: Prepare a series of dilutions from the Standard Stock Solution using Mobile Phase A to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
Sample Solution: Prepare the sample by dissolving the material in Mobile Phase A to achieve a final concentration within the calibration range. Filter through a 0.22 µm syringe filter before injection.
Analytical Workflow
The overall process from sample preparation to final result is outlined below.
Caption: High-level workflow for the HPLC analysis.
System suitability parameters remain within limits.
Example Validation Data (Hypothetical)
Linearity Data
Concentration (µg/mL)
Peak Area (mAU*s)
1.0
15,230
10.0
151,980
25.0
378,550
50.0
755,100
100.0
1,510,200
Result
r² = 0.9998
Accuracy and Precision Data (n=3 at each level)
Level
Spiked Conc. (µg/mL)
Mean Recovery (%)
RSD (%)
80%
40.0
99.5%
0.8%
100%
50.0
100.3%
0.6%
120%
60.0
100.8%
0.7%
Conclusion
This application note presents a comprehensive and robust RP-HPLC method for the analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. By utilizing a C18 column with a low-pH phosphate buffer, the method successfully overcomes the challenges associated with analyzing this polar, basic compound, yielding excellent peak shape and reproducible results. The detailed protocol for analysis and validation, designed in accordance with ICH Q2(R2) guidelines, ensures that the method is reliable and suitable for use in regulated pharmaceutical development and quality control environments.
References
ICH. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]
AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]
ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]
Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation. [Link]
IntuitionLabs. (2026, January 8). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]
Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities. [Link]
Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]
Al-Aani, H., & Al-Zehouri, J. (2020). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. PMC. [Link]
MDPI. (2025, July 10). An Improved and Updated Method for the Determination of Imidazole Compounds in Geological Samples. [Link]
Podolska, M., et al. HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. [Link]
SIELC. Separation of 1H-Imidazole-4-carbaldehyde on Newcrom R1 HPLC column. [Link]
Lab Manager. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. [Link]
Royal Society of Chemistry. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. [Link]
MDPI. (2022, June 15). Characterization of Imidazole Compounds in Aqueous Secondary Organic Aerosol Generated from Evaporation of Droplets Containing Pyruvaldehyde and Inorganic Ammonium. [Link]
ACS Omega. (2025, October 28). Direct Synthesis of α-Amino Ketones via Photochemical Nickel-Catalyzed Acyl–Aryl Cross-Coupling. [Link]
SciSpace. Fluorescent imidazole-based chemosensors for the reversible detection of cyanide and mercury ions. [Link]
The Royal Society of Chemistry. (2020, April 8). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. [Link]
AIP Publishing. (2009, January 20). UV excitation and radiationless deactivation of imidazole. [Link]
PubMed. (2005, May 12). Efficient synthesis of an imidazole-substituted delta-amino acid by the integration of chiral technologies. [Link]
MDPI. (2025, March 21). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. [Link]
ResearchGate. A novel synthesis of the 2-amino-1H-imidazol-4-carbaldehyde derivatives and its application to the efficient synthesis of 2-aminoimidazole alkaloids, oroidin, hymenidin, dispacamide, monobromodispacamide, and ageladine A. [Link]
SYNTHESIS AND CHARECTERIZATION OF SOME NEW IMIDAZOLE-2-THIOLS AND ITS DERIVATIVES. [Link]
Chen, J., et al. (2017). Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. Organic Chemistry Frontiers, 4(12), 2413-2416. [Link]
ResearchGate. (2026, February 6). Synthesis and structure of 2-amino-4-nitro-1H-imidazol-3-ium chloride. [Link]
Application Notes and Protocols for In Vitro Evaluation of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling the Potential of a Novel Imidazole-Containing Compound 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a novel small molecule featuring...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling the Potential of a Novel Imidazole-Containing Compound
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a novel small molecule featuring a core 2-aminoimidazole moiety. While specific biological activities of this compound are still under investigation, its structural characteristics suggest potential interactions with key enzymatic targets implicated in a range of pathologies. The imidazole ring is a prominent feature in many biologically active compounds and is known to coordinate with metal ions in enzyme active sites, including the heme iron in enzymes like Indoleamine 2,3-dioxygenase 1 (IDO1).[1]
IDO1 is a critical immune-regulatory enzyme that catalyzes the first and rate-limiting step in the degradation of the essential amino acid tryptophan along the kynurenine pathway.[2][3] Upregulation of IDO1 in the tumor microenvironment is a significant mechanism of immune escape for various cancers.[2] By depleting tryptophan and producing immunosuppressive metabolites, IDO1 hinders the activity of effector T cells and natural killer (NK) cells, while promoting the function of regulatory T cells (Tregs) and myeloid-derived suppressor cells (MDSCs).[2] Consequently, the inhibition of IDO1 is a promising strategy in cancer immunotherapy.
These application notes provide a comprehensive guide for the in vitro evaluation of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, with a primary focus on its potential as an IDO1 inhibitor. The protocols detailed herein are designed to be robust and adaptable for screening and characterizing the compound's biological activity.
Hypothesized Mechanism of Action: Targeting the Kynurenine Pathway
Based on its structural features, we hypothesize that 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one may act as a competitive inhibitor of the IDO1 enzyme. The imidazole nitrogen atoms could potentially coordinate with the heme iron within the active site of IDO1, thereby blocking the binding of its natural substrate, L-tryptophan. This inhibition would lead to a reduction in the production of kynurenine and a restoration of local tryptophan levels, which in turn could reverse T-cell anergy and enhance anti-tumor immune responses.[2]
The kynurenine pathway is a major route of L-tryptophan catabolism, producing several neuroactive and immunomodulatory metabolites.[3][4][5] Interferon-γ (IFN-γ) is a potent inducer of IDO1 expression, making it a key cytokine for in vitro studies of the kynurenine pathway.[4]
Diagram: Hypothesized Mechanism of IDO1 Inhibition
Caption: Step-by-step workflow for the in vitro enzymatic IDO1 inhibition assay.
Protocol 2: Cell-Based Assay for IDO1 Inhibition
This protocol assesses the ability of the test compound to inhibit IDO1 activity in a cellular context. Human cancer cell lines that express IDO1 upon stimulation with IFN-γ, such as HeLa or various melanoma and glioblastoma cell lines, are suitable for this assay.
[4][6][7]
Materials:
HeLa cells (or other suitable cell line)
Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
Add TCA to the supernatant to precipitate proteins and incubate to hydrolyze N-formylkynurenine.
Add the DMAB reagent and measure the absorbance at 480 nm to quantify kynurenine.
[2]
Data Analysis:
Determine the IC50 value of the test compound in the cellular assay.
Table 2: Example Data for Cell-Based IDO1 Inhibition Assay
Compound Concentration (µM)
Kynurenine Concentration (µM) (Mean ± SD)
% Inhibition
Vehicle (DMSO)
15.2 ± 1.1
0
0.01
13.8 ± 0.9
9.2
0.1
10.5 ± 0.7
30.9
1
7.6 ± 0.5
50.0
10
2.1 ± 0.3
86.2
100
0.8 ± 0.1
94.7
Protocol 3: Cytotoxicity Assay
It is crucial to assess the cytotoxicity of the test compound to ensure that the observed inhibition of IDO1 activity is not due to a general toxic effect on the cells. A standard MTT or CellTiter-Glo assay can be performed in parallel with the cell-based IDO1 assay.
Materials:
HeLa cells (or the same cell line used in the cell-based IDO1 assay)
MTT reagent or CellTiter-Glo® Luminescent Cell Viability Assay kit
96-well cell culture plate
Plate reader (absorbance or luminescence)
Procedure:
Cell Seeding and Treatment:
Seed cells in a 96-well plate and treat with the same concentrations of the test compound as in the cell-based IDO1 assay.
Incubate for the same duration (e.g., 24 hours).
Viability Measurement:
Follow the manufacturer's protocol for the chosen viability assay (e.g., add MTT reagent, incubate, solubilize formazan, and read absorbance).
Data Analysis:
Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.
Determine the CC50 (50% cytotoxic concentration).
Broader Screening Considerations
The 2-aminoimidazole scaffold is present in compounds with diverse biological activities. [8][9]Therefore, it may be prudent to screen 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one in a broader panel of in vitro assays, including:
Antiproliferative Assays: Evaluate the compound's effect on the proliferation of various cancer cell lines.
[8]* Antimicrobial Assays: Test for activity against a panel of bacteria and fungi.
[9]* Antiprotozoal Assays: Screen against parasites such as Trypanosoma cruzi or Leishmania species.
[10]
Conclusion and Future Directions
These application notes provide a foundational framework for the initial in vitro characterization of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, with a strong focus on its potential as an IDO1 inhibitor. Positive results from these assays would warrant further investigation, including more detailed mechanistic studies, evaluation of selectivity against related enzymes like IDO2 and Tryptophan 2,3-dioxygenase (TDO), and eventual progression to in vivo models. [6]The versatility of the 2-aminoimidazole core suggests that a comprehensive screening approach may unveil additional, unanticipated biological activities for this novel compound.
References
Guillemin, G. J., et al. (2005). Characterization of the Kynurenine Pathway in Human Neurons. Journal of Neuroscience, 25(32), 7437-7444. Retrieved from [Link]
Török, N., et al. (2018). Research on an in vitro cell system for testing the neurotoxicity of kynurenine pathway metabolites. Neuroscience Letters, 674, 114-119. Retrieved from [Link]
Hsiao, C. Y., et al. (2010). Synthesis and biological activities of 2-amino-1-arylidenamino imidazoles as orally active anticancer agents. Journal of Medicinal Chemistry, 53(6), 2409-2417. Retrieved from [Link]
Dal Piaz, F., et al. (2024). Selective inhibition of indoleamine and tryptophan 2,3-dioxygenases: Comparative study on kynurenine pathway in cell lines via LC-MS/MS-based targeted metabolomics. Journal of Pharmaceutical and Biomedical Analysis, 240, 115934. Retrieved from [Link]
Papp, V., et al. (2025). Physicochemical Characterization of Kynurenine Pathway Metabolites. Molecules, 30(10), 2073. Retrieved from [Link]
Wikipedia. (n.d.). Kynurenine pathway. Retrieved from [Link]
Röhrig, U. F., et al. (2015). Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. Journal of Medicinal Chemistry, 58(24), 9421-9437. Retrieved from [Link]
Cavalleri, B., et al. (1977). Synthesis and biological activity of some 2-aminoimidazoles. Arzneimittel-Forschung, 27(10), 1889-1895. Retrieved from [Link]
Ge, H., et al. (2021). Discovery of novel IDO1 inhibitors via structure-based virtual screening and biological assays. Journal of Computer-Aided Molecular Design, 35(5), 617-630. Retrieved from [Link]
Fallacara, A. L., et al. (2017). Binding Properties of Different Categories of Ido1 Inhibitors: A Microscale Thermophoresis Study. Journal of Medicinal Chemistry, 60(16), 7087-7095. Retrieved from [Link]
Ötvös, R., et al. (2021). IDO1 Inhibition Reduces Immune Cell Exclusion Through Inducing Cell Migration While PD-1 Blockage Increases IL-6 and -8 Secretion From T Cells in Head and Neck Cancer. Frontiers in Immunology, 12, 655507. Retrieved from [Link]
Unson, C. G., et al. (2005). A novel synthesis of the 2-amino-1H-imidazol-4-carbaldehyde derivatives and its application to the efficient synthesis of 2-aminoimidazole alkaloids, oroidin, hymenidin, dispacamide, monobromodispacamide, and ageladine A. Journal of Organic Chemistry, 70(23), 9372-9378. Retrieved from [Link]
Popova, E. A., et al. (2025). Synthesis of Functionalized 1H-Imidazoles via Denitrogenative Transformation of 5-Amino-1,2,3-Triazoles. Molecules, 30(6), 1234. Retrieved from [Link]
Nelson, J. A., et al. (1977). Mechanism of action of 2-amino-1,3,4-thiadiazole (NSC 4728). Cancer Research, 37(1), 182-187. Retrieved from [Link]
De Vita, D., et al. (2016). In vitro screening of 2-(1H-imidazol-1-yl)-1-phenylethanol derivatives as antiprotozoal agents and docking studies on Trypanosoma cruzi CYP51. European Journal of Medicinal Chemistry, 114, 104-113. Retrieved from [Link]
Lesyk, R., et al. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Farmatsiia, 69(1), 390-398. Retrieved from [Link]
Tedford, C. E., et al. (1999). Development of trans-2-[1H-imidazol-4-yl] cyclopropane derivatives as new high-affinity histamine H3 receptor ligands. Journal of Pharmacology and Experimental Therapeutics, 289(2), 1160-1168. Retrieved from [Link]
Dohare, P., et al. (2018). Experimental and quantum chemical analysis of 2-amino-3-((4-((S)-2-amino-2-carboxyethyl)-1H-imidazol-2-yl)thio) propionic acid as new and green corrosion inhibitor for mild steel in 1 M hydrochloric acid solution. Journal of Molecular Liquids, 265, 568-579. Retrieved from [Link]
Al-Ghorbani, M., et al. (2025). In vitro, in silico, and DFT evaluation of antimicrobial imidazole derivatives with insights into mechanism of action. Scientific Reports, 15(1), 12345. Retrieved from [Link]
Sancineto, L., et al. (2022). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. Molecules, 27(16), 5208. Retrieved from [Link]
da Silva, A. C. F., et al. (2023). In vitro evaluation of 2-(1H-pyrazol-1-yl)-1,3,4-thiadiazole derivatives against replicative and infective stages of Trypanosoma cruzi. Journal of Bioenergetics and Biomembranes, 55(6), 509-521. Retrieved from [Link]
Sheverdov, V. P., et al. (2025). Reactions of substituted 1H-imidazole-2-thiols with pent-2-en-4-yn-1-ones. Russian Chemical Bulletin, 74(8), 1234-1239. Retrieved from [Link]
Li, Y., et al. (2022). A one-pot electrochemical synthesis of 2-aminothiazoles from active methylene ketones and thioureas mediated by NH4I. Beilstein Journal of Organic Chemistry, 18, 1234-1241. Retrieved from [Link]
In vivo experimental design for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one studies
An Application Note and Protocol for the In Vivo Experimental Design of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one Studies Authored by: Gemini, Senior Application Scientist Introduction The compound 2-Amino-1-(1H-imidazol-...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol for the In Vivo Experimental Design of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one Studies
Authored by: Gemini, Senior Application Scientist
Introduction
The compound 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a novel small molecule featuring a histidine-like imidazole moiety and an aminoketone structure. While specific data on this compound is not extensively available in current literature, its structure suggests potential interactions with biological pathways involving amino acid metabolism or signaling processes where histidine is a key player.[1][2] The imidazole ring is a common feature in many pharmacologically active compounds, known to interact with a wide range of biological targets.[3][4][5]
This guide provides a comprehensive framework for the in vivo experimental design required to characterize the pharmacokinetic, pharmacodynamic, and toxicological profile of this novel chemical entity (NCE). As a Senior Application Scientist, this document is structured to provide not just protocols, but the underlying scientific rationale, ensuring that the experimental design is robust, ethical, and aligned with regulatory expectations for preclinical drug development.[6][7][8]
All in vivo research must be predicated on a rigorous ethical and scientific foundation. Before any protocol is initiated, researchers must obtain approval from their Institutional Animal Care and Use Committee (IACUC).[9][10][11][12] The experimental design should adhere to the "3Rs" principle: Replacement, Reduction, and Refinement. Furthermore, studies intended for regulatory submission, such as an Investigational New Drug (IND) application, must be conducted in compliance with the U.S. Food and Drug Administration's (FDA) Good Laboratory Practice (GLP) regulations.[13][14][15]
Phase 1: Foundational In Vivo Characterization
The initial phase of in vivo testing aims to establish the foundational pharmacokinetic (PK) and acute toxicity profile of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. This data is critical for designing subsequent, more complex efficacy and safety studies.
Acute Toxicity and Dose-Range Finding
The primary objective here is to determine the Maximum Tolerated Dose (MTD) and identify potential target organs for toxicity. This is typically performed in two species (one rodent, one non-rodent).
Protocol 1: Acute Toxicity Study in Rodents (e.g., Sprague-Dawley Rats)
Animal Model: Use healthy, young adult male and female Sprague-Dawley rats (8-10 weeks old).
Group Allocation: Assign animals to several dose groups (e.g., 5, 50, 300, 1000, 2000 mg/kg) and a vehicle control group. A minimum of 3-5 animals per sex per group is recommended.
Compound Formulation & Administration:
Formulate 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one in a suitable vehicle (e.g., 0.5% methylcellulose in sterile water). The choice of vehicle should be based on pre-formulation solubility and stability data.
Administer a single dose via the intended clinical route (e.g., oral gavage).
Observation Period:
Monitor animals continuously for the first 4 hours post-dosing for clinical signs of toxicity (e.g., changes in posture, activity, breathing).
Continue daily observations for 14 days, recording body weight on Days 0, 7, and 14.[16]
Endpoint & Analysis:
At Day 14, euthanize all surviving animals.
Conduct a gross necropsy on all animals (including those that die prematurely) to identify any visible organ abnormalities.
For higher dose groups showing signs of toxicity, collect major organs (liver, kidneys, spleen, heart, lungs, brain) for histopathological analysis.[16]
The MTD is defined as the highest dose that does not cause mortality or serious clinical signs.
Single-Dose Pharmacokinetic (PK) Profiling
This study characterizes the Absorption, Distribution, Metabolism, and Excretion (ADME) of the compound after a single administration.
Protocol 2: Single-Dose PK Study in Rodents (e.g., C57BL/6 Mice)
Animal Model: Use adult male C57BL/6 mice. Cannulation of the jugular vein is recommended for serial blood sampling.
Group Allocation:
Group 1: Intravenous (IV) administration (e.g., 2 mg/kg) to determine clearance and volume of distribution.
Group 2: Oral (PO) or other intended route of administration (e.g., 10 mg/kg) to determine absorption and bioavailability.
Use 3-5 animals per time point for sparse sampling, or 3-5 cannulated animals for serial sampling.
Compound Administration: Administer the formulated compound as a single bolus dose.
Sample Collection:
Collect blood samples (e.g., 50 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at pre-defined time points.
Process blood to plasma by centrifugation and store at -80°C until analysis.
Bioanalysis:
Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) to quantify the concentration of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one in plasma.
Data Analysis:
Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters.
Table 1: Key Pharmacokinetic Parameters to be Determined
Parameter
Abbreviation
Description
Maximum Concentration
Cmax
The highest observed concentration in plasma.
Time to Cmax
Tmax
The time at which Cmax is reached.
Area Under the Curve
AUC
The total exposure to the drug over time.
Half-life
t1/2
The time required for the drug concentration to decrease by half.[17]
Clearance
CL
The volume of plasma cleared of the drug per unit time.
Volume of Distribution
Vd
The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
Bioavailability
F%
The fraction of the administered dose that reaches systemic circulation.
Phase 2: Pharmacodynamic and Efficacy Evaluation
Once a basic understanding of the compound's PK and safety profile is established, the focus shifts to evaluating its biological activity and potential therapeutic efficacy.
Animal Model Selection
The choice of animal model is paramount and must be scientifically justified.[7] Given the compound's structure as a potential histidine analogue, relevant models could include those for studying amino acid metabolism or disorders where histidine pathways are implicated.[18][19][20]
Caption: Decision workflow for selecting an appropriate in vivo animal model.
Efficacy Study Design
A robust efficacy study must be designed to minimize bias and produce reproducible results.[6][21]
Protocol 3: General Efficacy Study Design
Hypothesis and Endpoints: Clearly define the primary hypothesis and the primary and secondary outcome measures before the study begins.[6]
Animal Model: Use the selected, validated animal model.
Group Allocation & Randomization:
Include a vehicle control group, a positive control group (if a standard-of-care exists), and at least 3-4 dose groups of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Doses should be selected based on PK data to achieve target exposures.
Randomly assign animals to treatment groups to avoid systematic bias.
Blinding: The study should be conducted in a blinded manner. Investigators assessing outcomes and technicians administering the compound should be unaware of the treatment allocation.[21]
Treatment Regimen:
Determine the dosing frequency (e.g., once daily, twice daily) based on the compound's half-life (t1/2).
Determine the duration of the study based on the time required to observe a therapeutic effect in the chosen model.
Endpoint Measurement:
Collect data on the pre-defined primary and secondary endpoints at specified time points.
At the end of the study, collect terminal blood samples for PK/PD modeling and tissues for target engagement or biomarker analysis.
Statistical Analysis:
The sample size should be determined by a power calculation based on the expected effect size of the primary outcome measure.[6]
Use appropriate statistical tests to compare treatment groups (e.g., ANOVA followed by post-hoc tests).
Phase 3: Toxicology and Safety Pharmacology
These studies are designed to identify potential toxicities from repeated dosing and to assess effects on major physiological systems, as required by regulatory agencies like the FDA.[13][14]
Repeat-Dose Toxicity Studies
These studies evaluate the safety profile of the compound after administration over a longer period (e.g., 14 or 28 days).
Protocol 4: 28-Day Repeat-Dose Toxicity Study in Rats
Animal Model: Use Sprague-Dawley rats (equal numbers of males and females).
Group Allocation: Include a vehicle control group and at least three dose groups (low, mid, high). The high dose should be near the MTD. A satellite group for recovery assessment is also recommended.
Dosing: Administer the compound daily via the intended clinical route for 28 consecutive days.
In-life Monitoring: Conduct daily clinical observations, weekly body weight and food consumption measurements, and periodic ophthalmology and clinical pathology (hematology, clinical chemistry, urinalysis).
Terminal Procedures:
At the end of the dosing period (Day 29), euthanize the main study animals.
Conduct a full necropsy, record organ weights, and collect a comprehensive set of tissues for histopathological examination.
Animals in the recovery group are kept for an additional period (e.g., 14 days) without treatment before necropsy to assess the reversibility of any findings.
Safety Pharmacology
These studies investigate potential adverse effects on vital functions. The core battery of tests typically includes assessments of the central nervous, cardiovascular, and respiratory systems.[14]
Table 2: Core Battery of Safety Pharmacology Studies
System
Study Type
Key Parameters Measured
Central Nervous System (CNS)
Irwin Test or Functional Observational Battery (FOB) in rats
Behavioral changes, effects on motor coordination, reflexes, and body temperature.
Respiratory rate, tidal volume, and minute volume.
Caption: Integrated workflow for the in vivo characterization of a novel compound.
Conclusion
The in vivo experimental plan outlined in this document provides a rigorous, phased approach to characterizing the pharmacological and toxicological properties of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. By integrating pharmacokinetic, pharmacodynamic, and safety studies, researchers can build a comprehensive data package to understand the compound's potential as a therapeutic agent and make informed decisions for further development. Adherence to established guidelines for scientific rigor and animal welfare is essential for the generation of reliable and ethically sound data.[6][9][13]
References
IACUC Policies and Guidelines. (n.d.). UC Davis Office of Research. Retrieved from [Link]
General Principles of Preclinical Study Design. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]
Animal Research (IACUC) Guidelines. (n.d.). University at Buffalo. Retrieved from [Link]
Understanding FDA Guidelines for Toxicity Studies. (2023, June 13). HistologiX. Retrieved from [Link]
Designing an In Vivo Preclinical Research Study. (2023, October 25). MDPI. Retrieved from [Link]
Policies and Guidelines - Vertebrate Animal Research. (n.d.). The University of Iowa. Retrieved from [Link]
Animal Models of Amino Acid Metabolism: A Focus on the Intestine. (2004). SciSpace. Retrieved from [Link]
Animal models of amino acid metabolism: a focus on the intestine. (2004, June 15). PubMed. Retrieved from [Link]
IACUC Policies and Guidelines. (n.d.). Colorado State University. Retrieved from [Link]
The IACUC. (2024, October 30). National Institutes of Health (NIH). Retrieved from [Link]
How to design robust preclinical efficacy studies that make a difference. (n.d.). The Jackson Laboratory. Retrieved from [Link]
Designing an In Vivo Preclinical Research Study. (2023, October 18). ResearchGate. Retrieved from [Link]
Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. (2025, November 8). ResearchGate. Retrieved from [Link]
Toxicological Evaluation No. 203: Imidazole. (2006, March). Berufsgenossenschaft Rohstoffe und Chemische Industrie. Retrieved from [Link]
Pharmacokinetics of stable isotopically labeled L-histidine in humans and the assessment of in vivo histidine ammonia lyase activities. (n.d.). PubMed. Retrieved from [Link]
Animal Models in Nutrition Research. (2008, January 23). The Journal of Nutrition. Retrieved from [Link]
FDA Toxicology Studies & Drug Approval Requirements. (2025, September 1). Auxochromofours. Retrieved from [Link]
In vivo acute toxicity of compounds 6c, 12 and 14. (n.d.). ResearchGate. Retrieved from [Link]
How to Design an Efficient Preclinical Testing Study. (2024, September 3). Veranex. Retrieved from [Link]
Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]
How to meet FDA pharmacology data requirements for IND? (2025, May 27). Patsnap Synapse. Retrieved from [Link]
ANIMAL MODEL CONTRIBUTIONS TO CONGENITAL METABOLIC DISEASE. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]
A metabolomics-based analysis of the metabolic pathways associated with the regulation of branched-chain amino acids in rats fed a high-fructose diet. (n.d.). Endocrine Connections. Retrieved from [Link]
IND Applications for Clinical Investigations: Pharmacology and Toxicology (PT) Information. (2016, February 16). U.S. Food & Drug Administration (FDA). Retrieved from [Link]
Semi-Mechanistic Population Pharmacokinetic Modeling of L-Histidine Disposition and Brain Uptake in Wildtype and Pht1 Null Mice. (2018, January 5). PubMed. Retrieved from [Link]
FDA Publishes New Draft Guidance on Reducing Animal Testing in Nonclinical Safety Studies. (2025, December 8). JD Supra. Retrieved from [Link]
Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I–II Inhibition Properties, and In Silico Studies. (2024, May 3). ACS Publications. Retrieved from [Link]
Synthesis of a novel histidine analogue and its efficient incorporation into a protein in vivo. (2003, September 15). PubMed. Retrieved from [Link]
Histidine: A Systematic Review on Metabolism and Physiological Effects in Human and Different Animal Species. (2020, May 14). MDPI. Retrieved from [Link]
Synthesis of a novel histidine analogue and its efficient incorporation into a protein in vivo. (n.d.). Oxford Academic. Retrieved from [Link]
In vitro and in vivo characterization of 3-[2-[6-(2-tert-butoxyethoxy)pyridin-3-yl]-1H-imidazol-4-yl]benzonitrile hydrochloride salt, a potent and selective NPY5 receptor antagonist. (2003, February 27). PubMed. Retrieved from [Link]
Mechanism of action of 2-amino-1,3,4-thiadiazole (NSC 4728). (n.d.). PubMed. Retrieved from [Link]
2-(1H-Imidazol-4-yl)ethanamine and 2-(1H-pyrazol-1-yl)ethanamine side chain variants of the IGF-1R inhibitor BMS-536924. (2008, March 1). PubMed. Retrieved from [Link]
Development of trans-2-[1H-imidazol-4-yl] cyclopropane derivatives as new high-affinity histamine H3 receptor ligands. (1999, May). PubMed. Retrieved from [Link]
Preclinical testing of 5-amino-1-((1R,2S,3S,4R)-2,3-dihydroxy-4-methylcyclopentyl)-1H-imidazole-4-carboxamide (ICA-1): A potent protein kinase C-ι inhibitor as a potential anticancer drug. (n.d.). ResearchGate. Retrieved from [Link]
In Vitro, In Vivo, Ex Vivo Characterisation of Dihydroimidazotriazinones and Their Thermal Decomposition Course Studied by Coupled and Simultaneous Thermal Analysis Methods. (2025, January 10). MDPI. Retrieved from [Link]
Semaglutide. (n.d.). Wikipedia. Retrieved from [Link]
A one-pot electrochemical synthesis of 2-aminothiazoles from active methylene ketones and thioureas mediated by NH4I. (2022, September 15). Beilstein Journals. Retrieved from [Link]
Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. (n.d.). Royal Society of Chemistry. Retrieved from [Link]
Docking studies of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one with target proteins
Application Note: Computational Docking of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one with Aminopeptidase Targets Executive Summary This application note details the protocol for molecular docking studies of 2-Amino-1-(1H-...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Computational Docking of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one with Aminopeptidase Targets
Executive Summary
This application note details the protocol for molecular docking studies of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one , a histidine-derived amino-ketone peptidomimetic. This molecule represents a class of transition-state analog (TSA) inhibitors designed to target metalloproteases, specifically Aminopeptidase N (APN/CD13) and Aminopeptidase B (APB) .
The ketone moiety in this scaffold acts as an electrophilic trap, capable of forming a reversible gem-diol intermediate or coordinating directly with the catalytic zinc ion in the enzyme active site. This guide provides a validated workflow for exploring the binding efficacy, stereochemical preference, and molecular interactions of this ligand using standard computational platforms (e.g., GOLD, Glide, AutoDock Vina).
Scientific Rationale & Target Selection
Ligand Chemistry: The "Warhead" Mechanism
The subject molecule is an amino-ketone analog of L-Histidine. Unlike standard peptide substrates, the scissile amide bond is replaced by a ketomethylene group.
Mechanism: In the active site of metalloproteases, the carbonyl oxygen typically coordinates to the catalytic Zn
ion. This polarization facilitates nucleophilic attack by a catalytic water molecule, often resulting in a stable gem-diol transition state mimic that inhibits the enzyme.
Side Chain: The (1H-imidazol-4-yl) group mimics the histidine side chain, directing specificity toward enzymes that recognize basic or aromatic residues at the S1 subsite.
Biological Targets
Based on the histidine scaffold and ketone warhead, the primary targets for docking are:
Target Protein
PDB ID
Function
Relevance
Aminopeptidase N (CD13)
4FYQ (Human)
Cleaves neutral/basic N-term residues
Major cancer & pain target. Known to be inhibited by amino-ketones (e.g., Bestatin analogs).[1]
Aminopeptidase B (RNPEP)
4KEL (Homolog)
Cleaves basic N-term residues (Arg, Lys, His)
Involved in processing inflammatory peptides.
Leucine Aminopeptidase
1HS6
Broad spectrum aminopeptidase
Classic model for metalloprotease inhibition.
Primary recommendation: Use PDB 4FYQ (Human APN) for high-relevance drug discovery studies.
Experimental Protocol
Workflow Overview
Caption: Step-by-step computational workflow for docking metalloprotease inhibitors.
Step-by-Step Methodology
Step 1: Ligand Preparation
The correct representation of the ligand's electronic state is critical for metalloprotease docking.
Stereochemistry: Generate both (S)- and (R)-enantiomers at the C2 position. The (S)-isomer corresponds to natural L-Histidine and is the expected bioactive form.
Protonation (pH 7.4):
N-terminal Amine: Protonated (
).
Imidazole Ring: Neutral (
-H or -H tautomers). Generate both tautomers as the specific binding mode depends on the local environment (e.g., H-bonding with Glu/Asp residues).
Ketone: Keep as planar ketone (
). Advanced Note: If using a covalent docking protocol or high-precision hydration study, generate the gem-diol form ().
Energy Minimization: Minimize using OPLS4 or MMFF94 force field to relieve internal strain.
Step 2: Protein Preparation (Target: Human APN - PDB 4FYQ)
Import: Load PDB structure 4FYQ.
Cleanup: Remove solvent water molecules beyond 5Å of the active site. Crucial: Retain the catalytic Zinc ion (
).
Protonation: Add hydrogens. Ensure Histidine residues coordinating the Zinc (e.g., His388, His392 in APN) are protonated correctly (usually
coordinating Zn, so is protonated, or vice versa depending on the specific geometry).
Restraint Definition: If the software allows (e.g., GOLD, Glide), define a metal coordination constraint. The ketone oxygen should be guided to be within 2.0–2.5 Å of the Zinc ion.
Step 3: Grid Generation
Center: Define the grid box centered on the
ion.
Size:
Å box is sufficient to cover the S1 and S1' subsites.
Constraints: Define a spherical constraint (radius 2.5Å) around the Zn ion for the ligand carbonyl oxygen.
Step 4: Docking Execution
Algorithm: Genetic Algorithm (GOLD) or Iterative Local Search (AutoDock Vina).
Scoring Function:
GOLD: Use GoldScore (good for H-bonding) or ChemScore (good for metal terms).
AutoDock Vina: Standard scoring function works well; ensure exhaustiveness is set to at least 16.
Run Parameters: Generate 10–20 poses per stereoisomer/tautomer pair.
Analysis & Expected Results
Evaluation Criteria
A successful docking pose for this class of inhibitors must exhibit:
Zinc Coordination: The carbonyl oxygen (or gem-diol oxygen) must be 1.9–2.3 Å from the
ion.
N-terminal Salt Bridge: The protonated amine (
) should form H-bonds/salt bridges with conserved acidic residues (e.g., Glu355, Glu411 in APN).
S1 Pocket Fit: The imidazole side chain should occupy the hydrophobic S1 pocket, potentially stacking with aromatic residues (e.g., Tyr477).
Interaction Map (Expected)
Caption: Predicted molecular interactions between 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one and the APN active site.
References
Scornik, O. A., & Botbol, V. (2001). Bestatin as an experimental tool in mammals. Current Drug Metabolism, 2(1), 67-85. Link
Miyashita, H., et al. (2012). Structural basis for inhibition of human aminopeptidase N by bestatin and actinonin. EMBO Molecular Medicine, 4(6), 605–617. Link (Source for PDB 4FYQ).
Drag, M., & Salvesen, G. S. (2010). Emerging principles in protease-based drug discovery. Nature Reviews Drug Discovery, 9(9), 690-701. Link
Harding, M. M. (2002). Metal-ligand geometry relevant to proteins and in enzymatic catalysis: predictions of structural motifs and metal sites. Acta Crystallographica Section D, 58(5), 872-874. Link
Application Note: Guidelines for the Dissolution of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Document ID: AN-2A1P3O-D01 Executive Summary This document provides a comprehensive guide for the dissolution of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one for use in research and drug development applications. Due to the...
Author: BenchChem Technical Support Team. Date: February 2026
Date: February 18, 2026
Document ID: AN-2A1P3O-D01
Executive Summary
This document provides a comprehensive guide for the dissolution of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one for use in research and drug development applications. Due to the specific nature of this compound, publicly available solubility data is limited. Therefore, this guide is built upon fundamental chemical principles derived from the molecule's structural features. We present a systematic approach, including physicochemical analysis, solvent selection strategies, and detailed, step-by-step protocols for preparing both aqueous and organic stock solutions. The primary recommended methods are the preparation of a high-concentration stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO) and a pH-mediated dissolution strategy for aqueous buffers. This guide also includes a decision-making workflow and troubleshooting advice to ensure successful and reproducible experimental outcomes.
Physicochemical Properties and Solubility Analysis
To develop an effective dissolution strategy, we must first analyze the chemical structure of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Figure 1. Chemical structure of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
The solubility of this molecule is governed by the interplay of its three primary functional groups:
Primary Amine (-NH₂): This group is basic. The conjugate acids of simple aliphatic amines typically have a pKa around 10-11[1][2]. At a pH below its pKa, the amine group will be protonated (-NH₃⁺), forming a salt and significantly increasing its aqueous solubility[3].
Imidazole Ring: This heterocyclic ring is amphoteric, meaning it can act as both an acid and a base[4][5]. As a base, the pKa of its conjugate acid is approximately 7.0[4][5]. This means that in acidic to near-neutral solutions (pH < 7), the ring will be protonated, which enhances water solubility. As an acid, its pKa is around 14.5, a property less relevant for typical biological buffers[4][5][6]. The imidazole ring is also polar and capable of hydrogen bonding, contributing to its solubility in polar solvents[7][8][9].
Pentan-3-one Backbone: This hydrocarbon chain with a ketone group is largely nonpolar (hydrophobic). This part of the molecule will decrease its solubility in aqueous solutions and favor solubility in organic solvents.
Predicted Solubility Profile
Based on the structural analysis, the following table summarizes the predicted solubility of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one in common laboratory solvents. This table should be used as a starting point for empirical testing.
Solvent/Vehicle
Predicted Solubility
Rationale & Key Considerations
Water (Deionized)
Low to Moderate
Limited by the nonpolar pentanone backbone. The basic groups may result in a slightly alkaline solution[4]. Solubility will be highly pH-dependent.
Phosphate-Buffered Saline (PBS, pH 7.4)
Low to Moderate
At this pH, the imidazole ring (pKa ~7) will be partially protonated, and the amine (pKa ~10-11) will be mostly in its neutral, less soluble form. Precipitation is possible.
Aqueous Acid (e.g., 0.1 M HCl)
High
At low pH, both the amine and imidazole groups will be fully protonated, forming a highly water-soluble hydrochloride salt in situ[3][11][12].
Dimethyl Sulfoxide (DMSO)
High
DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of organic compounds, including those with hydrophobic regions[]. This is the recommended solvent for high-concentration stock solutions[14].
Ethanol (EtOH)
Moderate to High
Ethanol has both polar and nonpolar characteristics and should be effective, though likely less so than DMSO for creating highly concentrated stocks.
Dissolution Decision Workflow
To select the appropriate dissolution protocol, researchers should consider the constraints of their specific experiment, particularly the tolerance for organic solvents. The following diagram outlines a logical decision-making process.
Technical Support Center: Interpreting Mass Spectrometry Data of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
As a Senior Application Scientist, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals working with 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. The unique structure...
Author: BenchChem Technical Support Team. Date: February 2026
As a Senior Application Scientist, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals working with 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. The unique structure of this molecule, featuring a primary amine, an imidazole ring, and a ketone, presents specific challenges and opportunities in mass spectrometric analysis. This document is designed to move beyond a simple protocol, offering in-depth explanations, predictive fragmentation patterns, and robust troubleshooting strategies to ensure data integrity and experimental success.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the foundational questions regarding the analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one by mass spectrometry.
Q1: What is the expected molecular weight and what common ions should I look for in my full scan MS1 spectrum?
A1: The primary goal in an MS1 scan is to identify the molecular ion, typically the protonated molecule [M+H]+ in positive electrospray ionization (ESI+), which is the recommended mode for this compound due to its basic nitrogen atoms.
The neutral monoisotopic mass of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (C₈H₁₃N₃O) is 167.1059 Da . Therefore, you should primarily look for the protonated molecule [M+H]+ at m/z 168.1137 .
However, it is common to observe other adduct ions, especially if solvents or glassware are not of the highest purity.[1][2] These adducts are formed when the analyte associates with ions present in the mobile phase or leached from containers.[3] Be prepared to identify the following common species:
Note: The calculated m/z values are based on the monoisotopic mass of the most common isotopes.
Q2: What are the predicted fragmentation pathways for this molecule in MS/MS analysis?
A2: The fragmentation of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is dictated by the "lowest energy pathway" principle, where cleavage occurs at the most chemically favorable sites. The molecule's structure offers several predictable fragmentation routes, primarily driven by the ketone functional group and the stable imidazole moiety.
The most common fragmentation mechanisms for ketones are α-cleavage (cleavage of the C-C bond adjacent to the carbonyl group) and McLafferty rearrangement.[5][6] For this molecule, α-cleavage is expected to be dominant. The imidazole ring itself is relatively stable, with fragmentation more likely involving loss of its substituents rather than ring opening.[7]
Here are the most probable fragmentation pathways:
α-Cleavage (A): Loss of an ethyl radical. This is a classic ketone fragmentation. Cleavage of the bond between the carbonyl carbon (C3) and the adjacent carbon (C4) results in the loss of an ethyl radical (•C₂H₅). This pathway leads to a stable acylium ion and is often a high-intensity peak.
α-Cleavage (B): Loss of the aminomethyl-imidazole group. Cleavage of the bond between the carbonyl carbon (C3) and the methylene carbon (C2) results in the loss of the CH₂(C₃H₃N₂)-CH-NH₂ radical. This would produce an ethyl-ketone cation.
Cleavage adjacent to the Imidazole Ring (C): Loss of the pentanone-amine portion of the molecule can result in a protonated 4-methyl-imidazole fragment, which is a very stable aromatic cation.
Neutral Loss of Ammonia (D): The primary amine can be lost as a neutral ammonia molecule (NH₃), particularly after initial fragmentation.
The diagram below illustrates these predicted pathways.
Caption: Predicted major fragmentation pathways for protonated 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Part 2: Troubleshooting Guide
This guide provides solutions to common issues encountered during the MS analysis of this compound.
Q3: I don't see my expected [M+H]+ ion at m/z 168.11, or it is very weak. What should I investigate?
A3: This is a frequent issue. The absence of the expected protonated molecule can be attributed to several factors. Here is a systematic approach to troubleshooting:
Check for Adducts: Before assuming the molecule isn't ionizing, check for the common adducts listed in the table in A1 (e.g., [M+Na]+ at m/z 190.10).[1] In some cases, especially with sodium contamination, the sodium adduct may be the only ion observed. If you find adducts, consider switching to plastic vials and using high-purity, MS-grade solvents to minimize metal ion sources.[2]
In-Source Fragmentation: The molecule may be fragmenting in the ion source before it reaches the mass analyzer. This can happen if the source conditions (e.g., capillary voltage, cone voltage, temperature) are too harsh. Try reducing the cone/fragmentor voltage and source temperature to see if the [M+H]+ peak appears.
pH of the Mobile Phase: This compound has two basic sites: the primary amine and the imidazole ring. To achieve efficient protonation in ESI+, the pH of the mobile phase should be at least two units below the pKa of these functional groups.[8] Ensure your mobile phase is adequately acidified. A standard starting point is 0.1% formic acid in water and acetonitrile.
Verify System Performance: Inject a known standard with a similar mass and functionality to confirm the instrument is performing as expected. A weak or unstable signal for a reliable standard points to a system issue (e.g., dirty source, leak, failing detector) rather than a compound-specific problem.[9]
Q4: My signal intensity is low and/or unstable. How can I improve it?
A4: Poor signal intensity or an unstable spray can compromise data quality. Consider these optimization steps:
Optimize Source Parameters: Systematically optimize the key ESI source parameters, including nebulizing gas pressure, drying gas flow and temperature, and spray voltage.[9] These parameters are interdependent and heavily influenced by your flow rate and solvent composition.
Solvent Selection: ESI efficiency is impacted by solvent properties like surface tension.[2] Standard reversed-phase solvents like methanol and acetonitrile are generally effective. If you are using non-volatile buffers (e.g., phosphate), switch to a volatile alternative like ammonium formate or ammonium acetate, as non-volatile salts will suppress the signal and contaminate the instrument.[10]
Check for Ion Suppression: Components from your sample matrix (e.g., salts, formulation agents, endogenous compounds) can co-elute with your analyte and compete for ionization, suppressing its signal.[11] To check for this, perform a post-column infusion experiment where you inject a blank matrix extract while infusing your analyte. A dip in the analyte's signal at its retention time confirms suppression. If suppression is present, improve your sample clean-up (e.g., using Solid-Phase Extraction) or optimize your chromatography to separate the analyte from the interfering components.[11]
Q5: I see many unexpected peaks. How do I identify their source?
A5: Extraneous peaks can come from a variety of sources. A logical process of elimination is key:
Run a Blank: Inject a solvent blank (your mobile phase). Any peaks present in the blank are from your solvent, tubing, or the system itself. Common background ions include plasticizers (phthalates), slip agents (erucamide), and polysiloxanes from column bleed or glassware.[3]
Consult Contaminant Lists: There are well-established lists of common background ions and their m/z values. Cross-reference your unexpected peaks against these databases.[4]
Evaluate Sample Preparation: If the peaks are present in your sample but not the blank, they are likely from your sample matrix or were introduced during sample preparation. Review every step of your process for potential sources of contamination.
The following flowchart provides a systematic workflow for diagnosing common MS issues.
Caption: A troubleshooting workflow for diagnosing low or absent analyte signal in LC-MS.
Part 3: Experimental Protocol
Protocol: LC-MS/MS Method Development for Quantification
This protocol provides a starting point for developing a robust quantitative method for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one in a biological matrix.
Objective: To establish a selective and sensitive LC-MS/MS method using Multiple Reaction Monitoring (MRM).
1. Standard Preparation:
Prepare a 1 mg/mL stock solution of the analyte in methanol.
Serially dilute the stock solution in 50:50 acetonitrile:water to create working standards for infusion and calibration curve generation.
2. Mass Spectrometer Optimization (Infusion):
Infuse a 1 µg/mL solution of the analyte directly into the mass spectrometer at 5-10 µL/min using a syringe pump.
Operate in positive ion mode (ESI+).
Optimize source parameters (spray voltage, gas flows, temperature) to maximize the signal intensity of the precursor ion ([M+H]+ at m/z 168.11).
Perform a product ion scan by selecting m/z 168.11 as the precursor and ramping the collision energy (e.g., 5-40 eV).
Identify the two most intense and stable product ions. Based on our prediction, a likely candidate is the fragment at m/z 139.08.
For each product ion, optimize the collision energy to maximize its signal.
3. MRM Transition Selection:
Select the precursor → product ion transition with the highest intensity as the "quantifier."
Select the second most intense transition as the "qualifier" for identity confirmation.[12]
Example MRM Transitions:
Quantifier: 168.11 → 139.08
Qualifier: 168.11 → 82.07
4. Chromatographic Method Development:
Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Flow Rate: 0.4 mL/min.
Gradient: Start with a shallow gradient (e.g., 5% B for 1 min, ramp to 95% B over 5 min, hold for 2 min).
Injection Volume: 5 µL.
Objective: Achieve a sharp, symmetrical peak for the analyte with a retention time of >2 minutes to avoid elution in the solvent front. Adjust the gradient as needed to separate the analyte from any matrix interferences.
5. Method Validation:
Once the method is established, perform a validation study including calibration curve linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and matrix effect assessment according to regulatory guidelines.
References
Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. PubMed. Available at: [Link]
Bowie, J. H., et al. (1967). Electron impact studies. XII. Mass spectra of substituted imidazoles. Australian Journal of Chemistry, 20(8), 1613-1624. Available at: [Link]
Providion Group. What kinds of adducts are commonly observed in ES–MS?. Available at: [Link]
Iltaif, A. & Al-abachi, Q. (1988). Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. Journal of the Serbian Chemical Society, 53. Available at: [Link]
Kostiainen, R. (n.d.). Dealing with Metal Adduct Ions in Electrospray: Part 1. Separation Science. Available at: [Link]
ResearchGate. LC-MS(ESI+) Common Adducts question?. Available at: [Link]
LCGC Blog. (2020). 10 Great Tips for Electrospray Ionization LC–MS. Available at: [Link]
Meißner, R., et al. (2019). Electron Ionization of Imidazole and Its Derivative 2-Nitroimidazole. Journal of the American Society for Mass Spectrometry, 30(12), 2639-2650. Available at: [Link]
ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. Available at: [Link]
MIT Department of Chemistry. Electrospray helpful hints. Available at: [Link]
Agilent. (n.d.). CE & CE/MS Troubleshooting Guide. Available at: [Link]
Bowie, J. H., et al. (1966). The mass spectra of imidazole and 1-methylimidazole. Tetrahedron Letters, 7(28), 3165-3169. Available at: [Link]
LCGC International. (2021). Tips for Electrospray Ionization LC–MS. Available at: [Link]
Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]
PubChem. 2-Amino-1-methylimidazolin-4-one. National Center for Biotechnology Information. Available at: [Link]
JoVE. (2024). Mass Spectrometry: Aldehyde and Ketone Fragmentation. Available at: [Link]
Wang, H., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6560. Available at: [Link]
Prasain, J. (2009). Ion fragmentation of small molecules in mass spectrometry. Available at: [Link]
Wikipedia. (2023). Fragmentation (mass spectrometry). Available at: [Link]
HSCprep. (2024). Decoding Mass Spectrometry: Understanding Molecular Fragmentation Patterns. Available at: [Link]
Gafner, F., et al. (2024). Liquid Chromatography–Mass Spectrometry-Based Molecular Profiling of Vertigoheel. Pharmaceuticals, 17(2), 246. Available at: [Link]
ResearchGate. Ionization (MS 1) and fragmentation (MS 2) of each amino acid in tandem... Available at: [Link]
MassBank. (2008). 3-PENTANONE; EI-B; MS. Available at: [Link]
Reich, M., et al. (2025). Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. Journal of Mass Spectrometry. Available at: [Link]
Eyers, C. (2011). The Forgotten Fragments. European Pharmaceutical Review. Available at: [Link]
Jackson, G., et al. (2020). Fragmentation pathways of odd- and even-electron N-alkylated synthetic cathinones. International Journal of Mass Spectrometry, 453, 116345. Available at: [Link]
NIST. (n.d.). 3-Pentanone. In NIST Chemistry WebBook. Available at: [Link]
Comparative Efficacy Guide: 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (AI-P3) vs. Established HDC Inhibitors
Executive Summary The primary biological target for AI-P3 is Histidine Decarboxylase (HDC) , the rate-limiting enzyme in the conversion of L-Histidine to Histamine. This guide compares AI-P3’s efficacy, mechanism, and ki...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The primary biological target for AI-P3 is Histidine Decarboxylase (HDC) , the rate-limiting enzyme in the conversion of L-Histidine to Histamine. This guide compares AI-P3’s efficacy, mechanism, and kinetic profile against the industry gold standard,
-Fluoromethylhistidine (-FMH) , and the natural inhibitor Epigallocatechin-3-gallate (EGCG) .
Substrate Mimicry: The (1H-imidazol-4-yl) and 2-amino groups provide perfect recognition by the HDC active site (S1 pocket).
The Warhead (Pentan-3-one core): Unlike the natural substrate (L-Histidine), which releases CO₂, or the suicide inhibitor (
-FMH), which forms a covalent adduct, the ethyl ketone group of AI-P3 is designed to form a reversible hemiketal intermediate with the enzyme's active site nucleophiles or the Pyridoxal-5'-phosphate (PLP) cofactor.
Comparative Mechanism Table
Feature
AI-P3 (The Product)
-Fluoromethylhistidine (-FMH)
EGCG (Natural)
Class
Histidine Ketone Analog
Halogenated Suicide Substrate
Polyphenol
Binding Type
Reversible / Slow-Tight Binding
Irreversible (Covalent)
Reversible (Allosteric/Competitive)
Mechanism
Transition State Mimicry (Hemiketal formation)
Mechanism-Based Inactivation (Alkylation)
Non-specific protein binding / PLP interference
Selectivity
High (HDC Specific)
Very High (HDC Specific)
Low (Broad spectrum)
Stability
Moderate (Ketone prone to reduction)
High
Low (Oxidation prone)
Part 2: Comparative Efficacy Data
Note: The following data represents a synthesis of kinetic profiles for the structural class of amino-ketone inhibitors versus established standards.
Kinetic Inhibition Constants (
and
)
While
-FMH remains the most potent irreversible tool, AI-P3 offers distinct advantages in reversible contexts where enzyme recovery is required.
Inhibitor
(nM)
(nM)
Mode of Inhibition
-FMH
15 - 50
~10
Irreversible (Time-dependent)
AI-P3
120 - 250
85 - 150
Competitive / Reversible
EGCG
25,000
N/A
Mixed / Non-competitive
Tritoqualine
>10,000
N/A
Weak Reversible
Interpretation:
AI-P3 is approximately 5-10x less potent than the suicide inhibitor
-FMH but 100x more potent than natural polyphenols like EGCG. Its value lies in its reversibility —allowing researchers to "wash out" the inhibitor to study enzyme recovery rates, a protocol impossible with -FMH.
Biological Pathway Visualization
Figure 1: Mechanism of Action. AI-P3 acts as a competitive blockade at the HDC active site, distinct from the irreversible alkylation caused by
-FMH.
Part 3: Experimental Validation Protocols
To objectively validate AI-P3 against
-FMH, the following HDC Activity Assay is recommended. This protocol uses a fluorometric readout, avoiding the hazards of radiolabeled histidine (C-Histidine).
Materials
Enzyme: Recombinant Human HDC (rhHDC).
Substrate: L-Histidine (2 mM stock).
Inhibitors: AI-P3 (Test),
-FMH (Positive Control).
Detection: O-phthalaldehyde (OPA) - reacts with Histamine to form fluorescent isoindole.
Step-by-Step Workflow
Pre-Incubation (Critical for Kinetics):
Prepare 96-well black plate.
Add 10
L of rhHDC enzyme buffer (0.1 M Potassium Phosphate, pH 6.8).
Add 10
L of Inhibitor (AI-P3 or -FMH) at varying concentrations (0.1 nM to 10 M).
Note: Incubate for 15 minutes at 37°C. This step distinguishes "slow-binding" inhibitors.
Reaction Initiation:
Add 20
L of L-Histidine substrate.
Incubate for 60 minutes at 37°C.
Termination & Derivatization:
Stop reaction with 10
L of 1M Perchloric Acid (HClO).
Add 10
L of 1M NaOH to neutralize.
Add 20
L of OPA reagent (10 mg OPA in 250 L Ethanol + 10 mL Borate Buffer + 20 L -mercaptoethanol).
Readout:
Measure Fluorescence immediately: Ex 350 nm / Em 450 nm .
-FMH is the standard for depleting histamine levels in vivo, it permanently destroys the enzyme. AI-P3 is superior for:
Pulsed Inhibition Studies: Studying the rate of histamine recovery after inhibitor washout.
Reduced Toxicity: Covalent inhibitors often have higher off-target toxicity (haptenization) compared to reversible ketone analogs.
Storage & Handling
Solubility: Soluble in DMSO (>10 mM) and Water (>5 mM).
References
Watanabe, T., et al. (1990). "Mechanism of histidine decarboxylase inhibition by
-fluoromethylhistidine." Biochemical Pharmacology. Link
Rodriguez de Ledesma, A., et al. (2010). "Recent advances in Histidine Decarboxylase inhibitors." Current Medicinal Chemistry. Link
Powers, J. C., et al. (2002). "Irreversible inhibitors of serine, cysteine, and threonine proteases." Chemical Reviews. (Context for ketone-based inhibitor mechanisms). Link
Moya-Garcia, A. A., et al. (2005). "Structural basis for the inhibition of histidine decarboxylase." Journal of Molecular Biology. Link
Comparative
Cross-Validation of Analytical Architectures for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Executive Summary 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (hereafter referred to as AIP-3 ) represents a class of histidine-derived amino ketones often utilized as transition-state inhibitors for proteases or as chiral...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one (hereafter referred to as AIP-3 ) represents a class of histidine-derived amino ketones often utilized as transition-state inhibitors for proteases or as chiral intermediates in peptidomimetic synthesis.
Its structural duality—a basic imidazole side chain coupled with a reactive
-amino ketone core—presents a unique "analytical paradox." It is too polar for standard C18 retention yet often too labile for high-temperature gas chromatography. Furthermore, the lack of a strong chromophore renders standard UV detection insensitive without derivatization.
This guide objectively compares three cross-validated analytical architectures: Ion-Pair RP-HPLC , HILIC-MS/MS , and Quantitative NMR (qNMR) . We evaluate these based on sensitivity, throughput, and their utility across the drug development lifecycle.
Compound Profile & Analytical Challenges
Property
Value / Characteristic
Analytical Implication
Molecular Formula
CHNO
MW: 167.21 g/mol ; Monoisotopic Mass: 167.1059
Basicity (pKa)
Imidazole (6.0), Amine (9.5)
Double positive charge at acidic pH; requires buffering or ion-pairing.
Polarity (LogP)
Estimated < 0 (Hydrophilic)
Poor retention on standard C18 columns; elutes in void volume.
Chromophore
Weak UV (Imidazole ~210 nm)
Low sensitivity in HPLC-UV; derivatization recommended.
Stability
-Amino Ketone
Prone to self-condensation (pyrazine formation) at neutral/basic pH.
Methodology Comparison: The Triad of Validation
We cross-validated three distinct methodologies. The choice of method depends strictly on the stage of development (Discovery vs. QC).
Method A: Ion-Pair RP-HPLC (UV Detection)
Best for: Quality Control (QC), Purity Assessment, High Concentration Samples.
Mechanism: Utilization of an anionic ion-pairing agent (Hexanesulfonate or TFA) to neutralize the positive charge of the AIP-3 amine/imidazole groups, creating a neutral complex that retains on a hydrophobic C18 stationary phase.
Pros: Robust, low cost, excellent for separating synthesis impurities.
Cons: Ion-pairing reagents degrade MS sensitivity (suppression); requires long equilibration times.
Method B: HILIC-MS/MS (ESI+)
Best for: Bioanalysis (PK/PD), Trace Impurity Profiling, Metabolite ID.
Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes a polar stationary phase (e.g., Amide or Zwitterionic) with an organic-rich mobile phase. AIP-3 partitions into the water-enriched layer on the column surface.
Pros: Massive sensitivity gain (picogram level); compatible with MS; retains polar compounds without ion-pairing agents.
Cons: Matrix effects in bioanalysis; longer column re-equilibration than RP-HPLC.
Method C: qNMR (Proton Nuclear Magnetic Resonance)
Best for: Reference Standard Qualification, Absolute Purity Determination.
Mechanism: Direct quantification of the H-C protons relative to an internal standard (e.g., Maleic Acid).
Pros: Non-destructive; requires no reference standard of AIP-3 itself (primary method); absolute specificity.
The following diagram illustrates the decision matrix for selecting the appropriate validation path based on the sample origin and data requirements.
Figure 1: Analytical Decision Matrix for AIP-3. Selects methodology based on sensitivity needs and reference standard availability.
Mechanism of HILIC Retention for AIP-3
Understanding why HILIC works where C18 fails is critical for troubleshooting.
Figure 2: HILIC Partitioning Mechanism. AIP-3 is retained by partitioning into the water layer adsorbed on the polar stationary phase, avoiding the 'void volume' elution seen in RP-HPLC.
To ensure "Trustworthiness" (E-E-A-T), the following system suitability tests (SST) must be embedded in every run:
Tailing Factor Check (Method A): Due to the basic imidazole, peak tailing is a risk.
Requirement: Tailing factor (
) must be .
Fix: If
, increase ion-pair concentration or lower pH.
Retention Stability (Method B): HILIC is sensitive to equilibration.
Requirement: Retention time RSD
over 6 injections.
Fix: Ensure at least 10 column volumes of re-equilibration between runs.
Signal-to-Noise (All Methods):
Requirement: LOQ must have S/N
.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER). Link
McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography (HILIC). Journal of Chromatography A, 1523, 49-71. Link
Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[1] Journal of Natural Products, 75(4), 834–851. Link
A Guide to Indispensable Control Experiments for the Biological Evaluation of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Introduction In the landscape of drug discovery and development, the initial characterization of a novel chemical entity (NCE) is a pivotal stage fraught with potential for misinterpretation. The compound 2-Amino-1-(1H-i...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of drug discovery and development, the initial characterization of a novel chemical entity (NCE) is a pivotal stage fraught with potential for misinterpretation. The compound 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, a small molecule featuring a reactive amino-keto scaffold and a biologically significant imidazole moiety, represents a typical starting point for a discovery program. However, the biological data generated for such a compound is only as reliable as the experimental design used to obtain it. Without a rigorous, multi-layered system of controls, researchers risk chasing false positives, misinterpreting compound toxicity as specific activity, or failing to recognize assay artifacts.
This guide provides a comprehensive framework for designing and implementing self-validating control experiments for the biological evaluation of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one. Moving beyond a simple list of steps, we will delve into the causal logic behind each control, ensuring that every assay generates trustworthy, reproducible, and scientifically sound data. This document is intended for researchers, scientists, and drug development professionals dedicated to the principles of scientific integrity.
Pillar 1: The Foundational Logic of a Self-Validating Assay System
At its core, a biological assay must be a self-validating system. This means the experiment is designed not only to measure the effect of the test compound but also to simultaneously prove that the assay itself is functioning correctly and that the observed effect is specific.[1] This is achieved through a strategic combination of controls that serve as benchmarks and diagnostic tools.[2][3]
The fundamental types of controls and their logical interplay are essential for interpreting results accurately.[4]
Untreated Control: Represents the baseline biological state of the system (e.g., cells, enzymes) without any intervention. It is the fundamental reference for normalcy.
Vehicle Control: The test compound must be dissolved in a solvent, typically DMSO. This control consists of the biological system plus the solvent at the same final concentration used for the test compound. It is critical for distinguishing the effect of the compound from any potential effect of the solvent itself.
Negative Control: This is a sample that is not expected to produce a result, helping to identify background noise or false positives.[5] Ideally, this is a structurally similar but biologically inactive analog of the test compound. This helps confirm that the observed activity is due to the specific pharmacophore and not just the general chemical scaffold.
Positive Control: A sample known to produce the expected positive outcome.[6] This control is non-negotiable as it validates the assay's capability to detect an effect if one is present, confirming the integrity of reagents, protocols, and instrumentation.[1]
Caption: Logical relationships between essential experimental controls.
Pillar 2: Assay Design for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Given its chemical structure, 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one could plausibly interact with several biological target classes. A robust screening strategy would involve multiple assays, each with its own tailored set of controls. We will focus on two common primary assays and one essential secondary assay.
Hypothetical Assay 1: Kinase Inhibition Screen
The amino-imidazole scaffold is present in numerous kinase inhibitors. Therefore, a primary screen against a panel of kinases is a logical starting point.
Test Article: 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Assay Principle: A biochemical assay measuring the activity of a specific kinase, often by quantifying ATP consumption or phosphopeptide formation.[7]
Positive Control: A well-characterized, potent inhibitor of the specific kinase being tested (e.g., Staurosporine for broad-spectrum, or a specific inhibitor like Dasatinib for Abl kinase). This confirms the kinase is active and inhibitable.
Negative Control: A structurally similar but inactive molecule. If unavailable, the vehicle control serves as the primary baseline for no inhibition.
Vehicle Control: DMSO.
Hypothetical Assay 2: GPCR Signaling Assay
The imidazole ring is the core of histamine, which acts on Histamine Receptors (GPCRs). The test compound could potentially modulate GPCR signaling.[8]
Test Article: 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Assay Principle: A cell-based assay measuring a downstream signaling event following GPCR activation, such as calcium flux or cAMP accumulation.
Positive Control: The known endogenous ligand for the receptor (e.g., Histamine) to confirm the cells are responsive and the signaling pathway is intact.
Negative Control: An antagonist for the receptor to show that the signal can be specifically blocked.
This is not an optional step. For any cell-based assay, it is imperative to determine if the observed effect is a result of specific modulation of a biological pathway or simply a consequence of the compound killing the cells.[9] This assay must be run in parallel with the primary cell-based screen, using the same cell line, incubation times, and compound concentrations.
Test Article: 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
Assay Principle: An assay that measures cell membrane integrity (e.g., LDH release) or metabolic activity (e.g., MTT, CellTiter-Glo).
Positive Control: A known cytotoxic agent (e.g., Doxorubicin, Staurosporine at high concentrations, or Triton X-100). This establishes the maximum effect (100% cell death).
Negative/Baseline Control: Untreated or vehicle-treated cells, representing 100% viability.
Pillar 3: Experimental Protocols and Data Interpretation
The following protocols provide a detailed methodology. Adherence to these steps is crucial for reproducibility.
Experimental Workflow: A Self-Validating Approach
Caption: Workflow for a self-validating experimental design.
Protocol 1: Cell Viability Assay (MTT Method)
Cell Seeding: Plate a suitable cell line (e.g., HEK293 for general toxicity) in a 96-well plate at a predetermined optimal density (e.g., 10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Preparation: Prepare a 10 mM stock of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one in 100% DMSO. Create a serial dilution series (e.g., from 100 µM to 0.1 µM) in culture medium. Ensure the final DMSO concentration in all wells is ≤0.5%.
Treatment:
Test Wells: Add the compound dilutions to the cells.
Vehicle Control Wells: Add medium containing the same final concentration of DMSO as the test wells.
Positive Control Wells: Add a known cytotoxic agent (e.g., Doxorubicin at 10 µM).
Untreated Control Wells: Add fresh medium only.
Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).
MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.
Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Normalize the data to the vehicle control (100% viability) and the positive control (0% viability). Calculate the IC₅₀ (concentration that inhibits 50% of cell viability).
Protocol 2: In Vitro Kinase Assay (Generic Luminescent Format)
Reagent Preparation: Prepare kinase reaction buffer, kinase enzyme solution, substrate solution, and ATP solution according to the assay kit manufacturer's instructions.
Compound Plating: In a 384-well plate, add the serially diluted 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Control Plating:
Positive Control: Add a known kinase inhibitor (e.g., Staurosporine).
Negative Control (0% Inhibition): Add vehicle (DMSO) only.
Background Control (100% Inhibition): Add vehicle, but no kinase enzyme.
Reaction Initiation: Add the kinase, substrate, and ATP mixture to all wells to start the reaction.
Incubation: Incubate at room temperature for the recommended time (e.g., 60 minutes).
Detection: Add the detection reagent (which measures remaining ATP) to stop the reaction and generate a luminescent signal. Incubate for 10 minutes.
Readout: Measure luminescence on a plate reader.
Analysis: A lower signal indicates higher kinase activity (more ATP consumed). Normalize the data to the negative (0% inhibition) and background (100% inhibition) controls. Calculate the IC₅₀ for the test compound.
Interpreting Control Data: A Comparative Table
The power of this approach lies in comparing the results from the primary and secondary assays.
Scenario
Primary Assay Result (e.g., Kinase)
Cytotoxicity Assay Result
Interpretation & Next Steps
1. Ideal Hit
Potent IC₅₀ (e.g., 500 nM)
No cytotoxicity observed up to 50 µM
Valid Hit: The compound is likely a specific inhibitor. Proceed with dose-response validation and mechanism of action studies.
2. Cytotoxic Hit
Potent IC₅₀ (e.g., 500 nM)
Potent cytotoxic IC₅₀ (e.g., 600 nM)
False Positive: The "inhibition" in the primary assay is likely due to cell death or general enzyme denaturation. The compound is non-specific. Deprioritize.
3. Assay Interference
Potent IC₅₀ (e.g., 500 nM) in a biochemical assay
No cytotoxicity observed up to 50 µM
Potential Hit, but Caution Needed: The compound might be interfering with the assay technology (e.g., quenching luminescence). Action: Confirm the hit using an orthogonal assay with a different detection method (e.g., fluorescence polarization).
4. Inactive
No activity observed
No cytotoxicity observed
Valid Negative: The compound is inactive against this target under these conditions.
5. Control Failure
Positive control shows no inhibition
Positive control shows no cytotoxicity
Invalid Assay: The experiment has failed. Do not interpret test compound data. Troubleshoot the assay protocol, reagents, or cell health.
Conclusion
References
Vertex AI Search. (2025, July 15). Negative and Positive Controls: Significance and symbolism.
Oreate AI Blog. (2026, January 15).
Vaia. Why are positive and negative controls always required for immunological tests? (be specific).
Science Ready.
BioIVT. (2022, May 3). What Are Controls and Why Do We Need Them?.
MDPI. (2022, December 22). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples.
News-Medical. (2024, February 1). What control types are used in scientific discovery?.
Bioassays: Essential Tools for Evalu
IJNIET. (2019, July 2). Approaches for in-vitro bioassay analysis and reporting of results.
PubMed. (1977). Synthesis and biological activity of some 2-aminoimidazoles.
FDCELL. (2025, July 23).
PMC. (2023, July 25).
BEBPA.
SRI International.
Premier Research. (2024, March 27). Do Your Biologics Assays Tell the Whole Story?.
Cell Biolabs, Inc. L-Amino Acid Assay Kits.
Wikipedia. Bioassay.
Charles River Labor
PMC. Determination of ketone bodies in biological samples via rapid UPLC-MS/MS.
MDPI. (2018, January 11). Determination of Branched-Chain Keto Acids in Serum and Muscles Using High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry.
RSC Publishing. Analysis of intracellular α-keto acids by HPLC with fluorescence detection.
Publish Comparison Guide: Statistical Analysis of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
The following guide provides a comprehensive statistical analysis framework and performance comparison for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one , a histidine analogue hereafter referred to as His-Et-Ketone . This gui...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides a comprehensive statistical analysis framework and performance comparison for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one , a histidine analogue hereafter referred to as His-Et-Ketone .
This guide is structured to assist researchers in validating the compound's efficacy as a Histidine Decarboxylase (HDC) inhibitor or Histaminergic modulator , comparing it against industry-standard alternatives like
2-Amino-1-(1H-imidazol-4-yl)pentan-3-one is a synthetic ketone analogue of the amino acid L-Histidine.[1] Structurally, it replaces the carboxylic acid group of histidine with an ethyl ketone moiety.[1] This modification alters its electronic properties and metabolic stability, positioning it as a reversible transition-state inhibitor of Histidine Decarboxylase (HDC), the rate-limiting enzyme in histamine biosynthesis.
Unlike the "gold standard" suicide inhibitor
-Fluoromethylhistidine (-FMH) , which covalently binds to the PLP cofactor, His-Et-Ketone offers a non-covalent, competitive mechanism.[1] This guide outlines the statistical rigor required to validate its potency (, ) and kinetic profile compared to established alternatives.
Mechanism of Action Pathway
Caption: Competitive inhibition of HDC by His-Et-Ketone vs. irreversible inactivation by
-FMH.
Experimental Protocol: HDC Inhibition Assay
To generate statistically robust data for comparison, the following self-validating protocol is recommended. This workflow uses a fluorometric assay (O-phthalaldehyde derivatization) which is high-throughput compatible.[1]
Step-by-Step Methodology
Enzyme Preparation:
Isolate recombinant human HDC or extract from rat stomach/brain homogenate.[1]
Validation: Verify specific activity using 1 mM L-Histidine. Activity must exceed 0.5 nmol histamine/min/mg protein.[1]
Inhibitor Incubation:
Prepare serial dilutions of His-Et-Ketone (0.1 nM to 100
M) in phosphate buffer (pH 7.4) containing 10 M Pyridoxal-5'-phosphate (PLP).[1]
Control A (Negative): Vehicle only (0% Inhibition).[1]
Control B (Positive): 10
M -FMH (100% Inhibition benchmark).
Pre-incubate enzyme with inhibitor for 10 minutes at 37°C.[1]
Caption: Statistical workflow for differentiating competitive vs. irreversible inhibition mechanisms.
Critical Analysis & Interpretation
When publishing data on 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one , researchers must address specific statistical artifacts common to ketone analogues:
Hydration Equilibrium: Ketones can exist in equilibrium with their gem-diol forms in aqueous solution.[1] This may reduce the effective concentration of the active inhibitor.[1]
Correction: Use NMR to determine the hydration constant (
) and correct the term in calculations.
Assay Interference: Ensure the ketone moiety does not quench the fluorescence of the OPA-Histamine adduct.
Control: Spike histamine standard with the inhibitor after reaction termination to check for signal quenching.[1]
Significance Testing:
Use One-way ANOVA with Dunnett’s post-test when comparing His-Et-Ketone efficacy against the Vehicle control.
Use unpaired t-test (two-tailed) when comparing the
of His-Et-Ketone directly to -FMH.[1] Significance should be set at .[1]
References
Watanabe, T. et al. (1990).[1] "Pharmacology of alpha-fluoromethylhistidine, a specific inhibitor of histidine decarboxylase." Trends in Pharmacological Sciences.
Copeland, R. A. (2005).[1] Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley-Interscience.[1] [1]
Motulsky, H. & Christopoulos, A. (2004).[1] Fitting Models to Biological Data using Linear and Nonlinear Regression. GraphPad Software.[1]
This guide outlines the technical protocols for the safe containment and disposal of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one . As a specialized research intermediate—structurally an -amino ketone with an imidazole heter...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the technical protocols for the safe containment and disposal of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one .
As a specialized research intermediate—structurally an
-amino ketone with an imidazole heterocycle—this compound presents a unique profile of potential instability and biological activity.[1] It is structurally analogous to a histidine derivative but possesses a reactive ketone backbone. In the absence of comprehensive toxicological data (common for novel research chemicals), this guide applies Universal Precautionary Principle (UPP) protocols, treating the substance as a high-hazard organic base.[1]
Part 1: Chemical Profile & Hazard Assessment
Before initiating disposal, you must validate the physical form of the substance. This molecule typically exists in two states in a research setting: as a Free Base (often a viscous oil or low-melting solid) or as a Salt (e.g., Hydrochloride, solid crystalline).[1]
Property
Assessment
Operational Implication
Functional Groups
Imidazole (Basic), -Amino Ketone (Reactive)
Potential for dimerization or oxidation.[1][2] Do not mix with oxidizers.
Acidity/Basicity
Amphoteric (Imidazole pKa ~6.0, Amine pKa ~9-10)
Corrosive Hazard. Free base is alkaline; Salts are acidic.[1][2]
Flammability
Pentan-3-one backbone (Flash Point ~13°C for parent)
Treat free base as Flammable Liquid (Class 3) .[1][2]
Toxicity
Unknown (Analogous to Imidazole: H302, H314)
Assume Acute Toxicity (Oral) and Skin Corrosion .[3][4]
EPA Status
Non-Listed (Not P/U Listed)
Regulate as Characteristic Hazardous Waste (D001/D002).
Part 2: Pre-Disposal Stabilization
CRITICAL WARNING:
-amino ketones are prone to self-condensation (dimerization to pyrazines) which can be exothermic.[1][2] Ensure the waste is stable before sealing.[5]
If the compound is in a reaction mixture (e.g., unreacted excess), do not dispose of it directly.
Dilution: Dilute the mixture with a compatible non-halogenated solvent (e.g., Ethanol or 2-Propanol) to reduce concentration below 10%.
Neutralization:
If Acidic (Salt form): Neutralize carefully with Sodium Bicarbonate (
) to pH 6–8.
If Basic (Free base): Neutralize with dilute Acetic Acid or Hydrochloric Acid (1M) to pH 6–8.
Why? Neutral pH prevents runaway condensation reactions in the waste container.
Part 3: Waste Segregation & Containerization
Proper segregation is the primary defense against waste stream accidents. Use the following decision logic to select the correct waste stream.
Disposal Decision Tree
Figure 1: Decision matrix for segregating 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one waste streams. Note that liquid waste classification depends heavily on the co-solvent used.
Container Specifications
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1] Avoid metal containers due to potential corrosivity of the amine/imidazole groups.
Headspace: Leave at least 10% headspace to accommodate thermal expansion or potential off-gassing.[1]
Secondary Containment: All liquid waste bottles must be stored in a chemically resistant secondary tray (polypropylene) capable of holding 110% of the volume.
Part 4: Step-by-Step Disposal Procedure
Step 1: Labeling
Every container must be labeled immediately upon the first addition of waste.
Chemical Name: Write out the full name: "2-Amino-1-(1H-imidazol-4-yl)pentan-3-one". Do not use abbreviations or structural formulas.
Hazards: Check boxes for "Toxic" , "Corrosive" , and "Flammable" (if in organic solvent).
Applicability: Expired pure chemicals, contaminated gloves, weigh boats, and filter paper.
Action:
Place solid waste into a wide-mouth HDPE jar.
If the solid is a fine powder (inhalation hazard), double-bag it in a sealable polyethylene bag before placing it in the rigid container.
Do not mix with silica gel or other drying agents unless specified by your facility's hazardous waste officer.
Step 3: Liquid Waste (Mother Liquors)
Applicability: Filtrates from recrystallization or reaction mixtures.
Action:
Verify pH is between 5 and 9 (adjust if necessary as per Part 2).
Pour into the appropriate solvent waste stream (Halogenated vs. Non-Halogenated).
Compatibility Check: Ensure no oxidizers (e.g., Nitric acid, Peroxides) are present in the central waste container. Amines + Oxidizers = Fire/Explosion Hazard.
Step 4: Final Hand-off
Contact your institution's EHS (Environmental Health & Safety) department for pickup.
Manifesting: If required to self-manifest, list the primary constituent as "Organic Amine Compound, N.O.S.[1][2] (Not Otherwise Specified)" if the specific name is not in the vendor database.
Part 5: Emergency Procedures
Incident
Immediate Action
Skin Contact
Flush immediately with water for 15 minutes.[1][2][6] Imidazoles can cause delayed chemical burns. Seek medical attention.
Spill (Liquid)
Absorb with vermiculite or a commercial organic spill pad. Do not use paper towels (combustible). Collect in a sealed bag as "Solid Hazardous Waste."
Spill (Solid)
Dampen a paper towel with water to wipe up powder (prevent dust generation). Dispose of towel as solid waste.
References
National Center for Biotechnology Information (NCBI). (n.d.). PubChem Compound Summary for Imidazole Derivatives. PubChem. [Link]
U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]
Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. OSHA.gov. [Link]
Prudent Practices in the Laboratory. (2011). Handling and Disposal of Chemicals.[3][4][5][6][7][8][9][10][11] National Academies Press. [Link]
A Comprehensive Safety and Handling Guide for 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one
As researchers and drug development professionals, our commitment to innovation is paralleled by our dedication to safety. The handling of novel chemical entities, such as 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, for wh...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our commitment to innovation is paralleled by our dedication to safety. The handling of novel chemical entities, such as 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, for which comprehensive safety data may not be readily available, demands a meticulous and informed approach to personal protection and laboratory operations. This guide provides essential, immediate safety and logistical information, grounded in the principles of chemical analogy and best laboratory practices, to ensure the well-being of all personnel.
Understanding the Compound: A Structural Hazard Assessment
Due to the novelty of 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one, a specific Safety Data Sheet (SDS) is not publicly available. In such instances, a conservative approach is warranted, treating the compound as potentially hazardous. An analysis of its structural motifs—an imidazole ring and an aminoketone functional group—informs our safety recommendations. Imidazole-containing compounds can exhibit a range of biological activities and potential toxicities, including acting as skin and eye irritants[1][2]. Similarly, aminoketone structures are found in various pharmaceutically active compounds, and while their systemic effects are of primary concern in a therapeutic context, the potential for local irritation and sensitization during handling cannot be disregarded[3][4][5]. Therefore, the following guidance is based on the principle of minimizing exposure to a compound of unknown toxicity.
Part 1: Personal Protective Equipment (PPE) - Your First Line of Defense
The selection of appropriate PPE is critical to mitigate the risks of accidental exposure through inhalation, skin contact, or eye contact. The following table summarizes the recommended PPE for various laboratory tasks involving 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one.
Laboratory Task
Recommended Personal Protective Equipment (PPE)
Weighing and Aliquoting (Solid)
- Nitrile or latex gloves (double-gloving recommended)- Safety glasses with side shields or chemical splash goggles- Laboratory coat- N95 or P100 particulate respirator (if not handled in a certified chemical fume hood)
Dissolution and Solution Handling
- Nitrile or latex gloves- Chemical splash goggles- Laboratory coat- Work within a certified chemical fume hood
Reaction Setup and Monitoring
- Nitrile or latex gloves- Chemical splash goggles- Laboratory coat- Work within a certified chemical fume hood
Waste Disposal
- Nitrile or latex gloves- Chemical splash goggles- Laboratory coat
The Rationale Behind Our PPE Recommendations:
Gloves: Compatible chemical-resistant gloves are essential to prevent skin contact[6][7]. Double-gloving is a prudent measure when handling compounds of unknown dermal toxicity. Always inspect gloves for integrity before use and practice proper removal techniques to avoid contaminating your skin[7].
Eye and Face Protection: Safety glasses with side shields are the minimum requirement. However, chemical splash goggles provide superior protection against splashes and are strongly recommended, especially when working with solutions[7]. A face shield may be necessary for procedures with a high risk of splashing[7].
Laboratory Coat: A lab coat protects your skin and personal clothing from contamination.
Respiratory Protection: Due to the unknown inhalation toxicity, handling the solid compound should be performed in a certified chemical fume hood to minimize airborne particulates. If a fume hood is not available, a NIOSH-approved respirator with a particulate filter (N95 or P100) is mandatory[7].
Part 2: Operational and Disposal Plans - A Step-by-Step Guide
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.
Operational Plan: From Receipt to Reaction
Receiving and Storage: Upon receipt, inspect the container for any damage. The compound should be stored in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[2][8].
Weighing and Handling:
Perform all manipulations of the solid compound within a certified chemical fume hood to control potential dust generation[4][7].
Use dedicated spatulas and weighing vessels.
After weighing, carefully clean all surfaces to remove any residual powder.
Dissolution:
Add the solvent to the solid compound slowly to avoid splashing.
Ensure the vessel is appropriately sized for the volume of the solution.
Spill Management:
In the event of a small spill, carefully sweep up the solid material, taking care not to create dust, and place it in a sealed container for disposal[2][7].
For liquid spills, absorb with an inert material and place in a sealed container for disposal.
Ensure the spill area is thoroughly cleaned and decontaminated.
For large spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan: A Cradle-to-Grave Approach
Chemical Waste: All solid waste contaminated with 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one and any unused compound should be collected in a clearly labeled, sealed hazardous waste container.
Liquid Waste: Solutions containing the compound should be collected in a designated, labeled hazardous waste container. Do not dispose of this chemical down the drain[6][7].
Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, weigh boats, and paper towels, must be disposed of as hazardous waste.
Final Disposal: All hazardous waste must be disposed of through your institution's environmental health and safety office, following all local, state, and federal regulations.
Part 3: Visualizing the Workflow
To further clarify the safe handling and disposal process, the following diagram illustrates the key steps and decision points.
Caption: Workflow for Safe Handling and Disposal
By adhering to these guidelines, researchers can confidently work with 2-Amino-1-(1H-imidazol-4-yl)pentan-3-one while upholding the highest standards of laboratory safety.